1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide

• CAS: 91189-04-7

Core Science & Biosynthesis

An In-depth Technical Guide to 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide and its Chemical Landscape

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the 5-Oxopyrrolidine Scaffold

The 5-oxopyrrolidine (also known as the pyroglutamic acid) scaffold is a privileged structure in medicinal chemistry, appearing in numerous natural products and synthetic compounds with a wide range of biological activities. Its rigid, five-membered lactam ring system provides a defined three-dimensional arrangement for appended functional groups, facilitating specific interactions with biological targets. Derivatives of this core have shown promise as anticancer, antimicrobial, and neuroprotective agents.[1] The strategic placement of a carboxamide group at the 3-position and a benzyl group on the nitrogen atom, as in the title compound, offers further opportunities for molecular recognition and modulation of physicochemical properties.

Synthesis and Chemical Properties

The synthesis of 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide can be logically approached through the amidation of its corresponding carboxylic acid precursor, 1-benzyl-5-oxopyrrolidine-3-carboxylic acid. This precursor is accessible through established synthetic routes.

Synthesis of the Key Precursor: 1-benzyl-5-oxopyrrolidine-3-carboxylic acid

A common and efficient method for the synthesis of 5-oxopyrrolidine-3-carboxylic acids involves the Michael addition of a primary amine to itaconic acid, followed by a cyclization reaction.[2] In this case, benzylamine is the amine of choice.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve itaconic acid in a suitable solvent such as water or a lower alcohol.

• Addition of Benzylamine: Add an equimolar amount of benzylamine to the solution.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours until the reaction is complete, as monitored by an appropriate technique like Thin Layer Chromatography (TLC).

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature. The product, 1-benzyl-5-oxopyrrolidine-3-carboxylic acid, may precipitate out of the solution. If not, the solvent can be removed under reduced pressure. The crude product can be purified by recrystallization.

The resulting 1-benzyl-5-oxopyrrolidine-3-carboxylic acid has the CAS number 219-089-54 (for the racemic form) and 1217736-39-4 for the (R)-enantiomer.[3][4]

Amidation to Yield 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide

The conversion of the carboxylic acid to the N-methyl amide can be achieved using standard peptide coupling reagents or by converting the carboxylic acid to an acid chloride followed by reaction with methylamine.

Experimental Protocol (using a coupling agent):

• Activation of the Carboxylic Acid: Dissolve 1-benzyl-5-oxopyrrolidine-3-carboxylic acid in an anhydrous aprotic solvent such as dichloromethane (DCM) or dimethylformamide (DMF). Add a coupling agent (e.g., HBTU, HATU, or EDC with HOBt) and a non-nucleophilic base like diisopropylethylamine (DIPEA). Stir the mixture at room temperature for a short period to activate the carboxylic acid.

• Addition of Methylamine: Add a solution of methylamine (as a solution in a solvent like THF or as a salt like methylamine hydrochloride with an additional equivalent of base) to the reaction mixture.

• Reaction: Allow the reaction to proceed at room temperature until completion.

• Work-up and Purification: Quench the reaction with water and extract the product with an organic solvent. The combined organic layers are washed, dried, and concentrated. The crude product can be purified by column chromatography on silica gel.

Alternatively, the carboxylic acid can be converted to the acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride, followed by reaction with methylamine.[5]

Related Compounds and Their Properties

For a comprehensive understanding, it is useful to consider the properties of closely related, commercially available compounds:

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Key Structural Difference
Methyl 1-benzyl-5-oxopyrrolidine-3-carboxylate	51523-00-3	C₁₃H₁₅NO₃	233.26	Methyl ester instead of N-methyl amide[6][7]
1-benzyl-5-oxopyrrolidine-3-carboxamide	116041-19-1	C₁₂H₁₄N₂O₂	218.26	Primary amide (NH₂) instead of N-methyl amide[8]
1-Benzyl-N-methylpyrrolidine-3-carboxamide	889944-81-4	C₁₃H₁₈N₂O	218.29	Lacks the 5-oxo group[9]

The presence of the 5-oxo group introduces a polar lactam functionality, which is expected to influence the compound's solubility and hydrogen bonding capabilities. The N-benzyl group adds lipophilicity, which can be crucial for cell permeability and interaction with hydrophobic pockets in target proteins.

Potential Applications in Drug Discovery and Research

Derivatives of the 5-oxopyrrolidine core have demonstrated a variety of biological activities, suggesting potential therapeutic applications for 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide.

• Anticancer Activity: Certain 5-oxopyrrolidine derivatives have shown significant anticancer effects, for instance, against A549 lung adenocarcinoma cells by inducing apoptosis.[1] The structural motifs of the title compound make it a candidate for screening in cancer cell lines.

• Antimicrobial Properties: The 5-oxopyrrolidine scaffold has been explored for the development of new antibacterial agents.[10][11] The N-benzyl and N-methyl-carboxamide moieties can be varied to optimize activity against different bacterial strains.

• Neuroprotective Effects: Related compounds have exhibited neuroprotective properties, suggesting potential for applications in treating neurodegenerative diseases.[1]

The title compound can serve as a valuable intermediate for the synthesis of more complex molecules in drug discovery programs. The amide nitrogen can be a point for further functionalization, and the benzyl group can be modified or replaced to explore structure-activity relationships.

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide is not available, general laboratory safety precautions for handling fine chemicals should be observed. Based on the data for related compounds, it is advisable to:

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Work in a well-ventilated area or a fume hood.

• Avoid inhalation of dust or vapors and contact with skin and eyes.

• Store in a cool, dry place away from incompatible materials.

Analytical Characterization

The identity and purity of synthesized 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide would be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would confirm the presence of all expected functional groups and the overall carbon skeleton.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would determine the exact mass of the molecule, confirming its elemental composition.

• Infrared (IR) Spectroscopy: IR spectroscopy would show characteristic absorption bands for the amide and lactam carbonyl groups.

• Chromatography: High-performance liquid chromatography (HPLC) would be used to assess the purity of the final compound.

Conclusion

1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide represents a molecule of significant interest at the intersection of synthetic and medicinal chemistry. While a dedicated CAS number is not currently indexed, its synthesis is readily achievable from known starting materials. The 5-oxopyrrolidine core, combined with the specific substitution pattern of the title compound, provides a promising scaffold for the development of novel therapeutic agents. This guide offers a foundational understanding for researchers to synthesize, characterize, and explore the potential of this and related compounds in their scientific endeavors.

Diagrams

Caption: Synthesis of the key precursor, 1-benzyl-5-oxopyrrolidine-3-carboxylic acid.

Caption: Amidation to form the target compound.

References

• Cas no 51523-00-3 (Methyl 1-Benzyl-5-oxopyrrolidine-3-carboxylate) - 960化工网. (n.d.).
• Benzyl (1-methyl-5-oxopyrrolidin-3-yl)carbamate | 1790805-35-4 | Benchchem. (n.d.).
• 51523-00-3 | MFCD00234382 | Methyl 1-Benzyl-5-oxopyrrolidine-3-carboxylate - A2B Chem. (n.d.).
• 1-Benzyl-5-oxopyrrolidine-3-carboxamide. (n.d.). Merck.
• Desai, P. S., et al. (2020). DESIGN AND SYNTHESIS OF 5-OXOPYRROLIDINE-3- CARBOXYLIC ACID DERIVATIVES AS POTENT ANTI- INFLAMMATORY AGENTS. ResearchGate.
• Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. (2022). PMC.
• 1217736-39-4|(R)-1-Benzyl-5-oxopyrrolidine-3-carboxylic acid - BLDpharm. (n.d.).
• Benzyl (1-methyl-5-oxopyrrolidin-3-yl)carbamate. (n.d.). Benchchem.
• Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. (2025). MDPI.
• Synthesis of 1-(2-hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives as a promising scaffold against disease-causing bacteria relevant to public health. (n.d.). KTU ePubl.
• efficient synthesis of n-methylamides and amines via 4-(alkylamino)benzyl-n-methylamine as a. (2013). HETEROCYCLES, 87(8).
• 1-benzyl-5-oxo-pyrrolidine-3-carboxylic acid. (n.d.). PubChemLite.
• SUPPORTING INFORMATION Significance of reagent addition sequence in the amidation of carboxylic acids mediated by PPh3 and I2. (n.d.). Rsc.org.
• 889944-81-4 | 1-Benzyl-N-methylpyrrolidine-3-carboxamide - ChemScene. (n.d.).
• O-(α-Phenylethyl)hydroxylamine as a 'chiral ammonia equivalent': synthesis and resolution of 5-oxopyrrolidine- and 6-oxopiperidine-3-carboxylic acids - Enamine. (n.d.).
• Question: In the following sequence of reactions, identify compounds (A) .. - Filo. (2025, July 2).

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The 5-Oxopyrrolidine-3-carboxamide Scaffold: A Technical Guide for Medicinal Chemists

Executive Summary

The 5-oxopyrrolidine-3-carboxamide scaffold (also referred to as a paraconic acid amide derivative or functionalized

-lactam) represents a privileged structure in modern drug discovery. Characterized by a rigid 2-pyrrolidone core, this scaffold serves as a robust bioisostere for peptide bonds, offering constrained geometry that enhances ligand-target binding affinity while improving metabolic stability compared to linear amides.[1]

This guide details the structural logic, "green" synthetic pathways (specifically the Itaconic Acid Aza-Michael Cascade), and high-value therapeutic applications ranging from Nav1.8 channel inhibition (pain management) to antimicrobial agents targeting MRSA.[1]

Structural Logic & Pharmacophore Analysis[1]

The 5-oxopyrrolidine-3-carboxamide core is not merely a linker; it is a vector-rich scaffold that allows for precise spatial arrangement of pharmacophores.

Core Features

• -Lactam Ring (Rigidity): The 5-membered ring locks the conformation of the nitrogen (N1) and the C3-substituent, reducing the entropic penalty upon binding to protein targets.

• H-Bonding Network:

  • C5-Carbonyl: Acts as a hydrogen bond acceptor (HBA).[1]

  • C3-Carboxamide: Provides both H-bond donor (NH) and acceptor (C=O) sites, crucial for interacting with residues like Serine or Threonine in enzyme active sites.[1]

  • N1-Position: The primary vector for hydrophobic variation (Aryl/Alkyl groups) to occupy deep hydrophobic pockets.

Stereochemical Control

The C3 position is a chiral center.[1] Biological activity often diverges significantly between enantiomers. For instance, in PDE4 inhibitors (Rolipram analogs), the (

)-enantiomer typically exhibits higher potency.[1] The 5-oxopyrrolidine-3-carboxamide scaffold allows for asymmetric synthesis or chiral resolution to exploit this selectivity.

Figure 1: Pharmacophore map of the 5-oxopyrrolidine-3-carboxamide scaffold showing interaction vectors.

Synthetic Strategy: The Itaconic Acid Cascade[1]

While Dieckmann condensation is a classical route, the Aza-Michael Addition-Cyclization Cascade using itaconic acid is the superior method for medicinal chemistry campaigns due to its atom economy, scalability, and use of bio-based starting materials.[1]

Mechanism: The "Green" Route[1]

• Aza-Michael Addition: A primary amine attacks the

  -carbon of itaconic acid (or dimethyl itaconate).[2]

• Intramolecular Cyclization: The resulting intermediate undergoes spontaneous intramolecular amidation to close the

  -lactam ring.

• Amidation: The C3-carboxylic acid is activated and coupled with a second amine (or hydrazine) to form the final carboxamide.

Reaction Scheme Diagram

Figure 2: The Aza-Michael Cascade synthesis pathway starting from itaconic acid.[1]

Medicinal Chemistry Case Studies

Nav1.8 Inhibitors (Pain Management)

Voltage-gated sodium channel 1.8 (Nav1.[1]8) is a validated target for nociceptive pain.[1]

• Discovery: A 2021 patent (Merck Sharp & Dohme) identified 5-oxopyrrolidine-3-carboxamides as potent Nav1.8 inhibitors.

• SAR Insight: The carboxamide nitrogen is often substituted with heteroaryl groups (e.g., pyridines, pyrazoles) to engage specific residues in the channel pore.[1] The 5-oxopyrrolidine core provides the necessary rigidity to position these groups without the flexibility penalties of linear linkers.

Antimicrobial Agents (MRSA & Biofilms)

Recent studies (2022-2025) have highlighted 1-aryl-5-oxopyrrolidine-3-carboxamide derivatives, particularly hydrazone-linked analogs, as potent agents against multidrug-resistant Staphylococcus aureus.[1]

Table 1: Comparative Activity of 5-Oxopyrrolidine Derivatives

Compound Sub-type	R-Group (N1 Position)	Linker (C3)	Target Strain	MIC (µg/mL)	Reference
Benzylidene-hydrazone	2-hydroxy-5-methylphenyl	Hydrazone	S. aureus (MRSA)	3.9	[1, 2]
5-Nitrothiophene	4-acetamidophenyl	Hydrazone	S. aureus	1.0 - 8.0	[3]
Standard Control	-	-	Cefuroxime	7.8	[1]

Key Insight: The 5-nitrothiophene derivative demonstrated biofilm disruption capabilities, a property rarely seen in standard lactam antibiotics.[1]

Detailed Experimental Protocol

Protocol: Synthesis of N-substituted-5-oxopyrrolidine-3-carboxamides

Objective: Synthesis of a library-ready scaffold from itaconic acid.

Step 1: Synthesis of 1-(Aryl)-5-oxopyrrolidine-3-carboxylic acid

• Reagents: Itaconic acid (1.0 eq), Aniline derivative (1.0 eq), Water (Solvent).[1]

• Procedure:

  • Dissolve itaconic acid (e.g., 13.0 g, 0.1 mol) in distilled water (100 mL).

  • Add the aniline derivative (e.g., 4-aminoacetanilide, 0.1 mol) to the solution.

  • Reflux the mixture for 12 hours. The reaction proceeds via Aza-Michael addition followed by spontaneous cyclization.[2][3]

  • Cool the mixture to room temperature.

  • Acidify with 5% HCl to precipitate the product.

  • Filter the solid, wash with cold water, and recrystallize from ethanol.[1]

  • Validation:

    H NMR (DMSO-d ) should show a broad singlet ~12.6 ppm (COOH) and pyrrolidine ring protons at 2.5-3.9 ppm.[1]

Step 2: Esterification & Hydrazinolysis (Linker Activation)[1]

• Reagents: Methanol, H

  SO (cat.), Hydrazine hydrate.[1][4][5]

• Procedure:

  • Reflux the carboxylic acid from Step 1 in Methanol with catalytic H

    SO for 8 hours (Fischer Esterification).

  • Add Hydrazine hydrate (excess, 3-5 eq) directly to the methanolic solution.

  • Reflux for an additional 2-4 hours.

  • Cool to precipitate the 5-oxopyrrolidine-3-carbohydrazide .

Step 3: Carboxamide/Hydrazone Formation (Library Generation)[1]

• Reagents: Aromatic Aldehyde (1.1 eq), Ethanol/Isopropanol, Glacial Acetic Acid (cat.).[1]

• Procedure:

  • Dissolve the hydrazide in hot ethanol.

  • Add the aromatic aldehyde (e.g., 5-nitrothiophene-2-carbaldehyde).[1]

  • Add 2-3 drops of glacial acetic acid.

  • Reflux for 2-4 hours.

  • Filter the precipitate to obtain the final 5-oxopyrrolidine-3-carboxamide hydrazone .

References

• Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. Molecules, 2025.[1][6] (Verified via MDPI/PubMed context)

• Cascade aza-Michael Addition-Cyclizations; Toward Renewable and Multifunctional Carboxylic Acids for Melt-Polycondensation. Frontiers in Chemistry, 2019.

• Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. Pharmaceuticals, 2022.[4][5]

• 5-Oxopyrrolidine-3-carboxamides as Nav1.8 Inhibitors for Treating Pain Disorders. World Intellectual Property Organization (WIPO), WO 2021/257420, 2021.[1]

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• 2. Frontiers | Cascade aza-Michael Addition-Cyclizations; Toward Renewable and Multifunctional Carboxylic Acids for Melt-Polycondensation [frontiersin.org]
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Technical Assessment: N-methyl-1-benzyl-5-oxopyrrolidine-3-carboxamide

Physicochemical Profiling, Synthetic Architecture, and Pharmacophore Utility [1][2]

Executive Summary

N-methyl-1-benzyl-5-oxopyrrolidine-3-carboxamide (Molecular Formula: C₁₃H₁₆N₂O₂ ) is a functionalized gamma-lactam scaffold belonging to the pyrrolidinone class. With a molecular weight of 232.28 g/mol , it represents a privileged structure in medicinal chemistry, sharing significant topological homology with the "racetam" family of nootropic agents (e.g., Piracetam, Pramiracetam).

This technical guide provides a comprehensive analysis of the molecule, focusing on its synthesis via the Itaconic Acid pathway, critical quality attributes (CQAs) for characterization, and its potential as a neuroactive ligand. Unlike its structural isomer Melatonin, which contains an indole core, this molecule relies on the rigidity of the 5-membered lactam ring to orient the amide side chain for receptor binding, particularly relevant in NMDA receptor modulation and CNS drug discovery.

Part 1: Physicochemical Characterization[3]

Understanding the fundamental physical properties is a prerequisite for formulation and assay development. The molecule exhibits a balance of lipophilicity and polarity suitable for blood-brain barrier (BBB) penetration.

Table 1: Physicochemical Profile

Property	Value	Technical Note
Molecular Weight	232.28 g/mol	Average mass. Monoisotopic mass: 232.1212 Da.
Formula	C₁₃H₁₆N₂O₂	Isomeric with Melatonin and Ethosuximide derivatives.
LogP (Predicted)	0.8 – 1.2	Moderate lipophilicity; likely BBB permeable.
Topological Polar Surface Area (TPSA)	~49 Ų	< 90 Ų threshold for CNS penetration.
H-Bond Donors / Acceptors	1 / 2	Amide NH is the donor; Carbonyl oxygens are acceptors.
Chirality	C3 Position	Molecule possesses one stereocenter. Synthesis typically yields a racemate (±) unless chiral resolution is performed.
Solubility Profile	DMSO, DCM, MeOH	Low aqueous solubility expected; requires co-solvent (e.g., PEG400) for biological assays.

Part 2: Synthetic Architecture

The most robust synthetic route utilizes Itaconic Acid as the starting material. This pathway is preferred over ring-closing of glutamate derivatives due to higher atom economy and the ability to introduce the benzyl group early in the sequence.

The Itaconic Acid Route (Aza-Michael Cyclization)

The synthesis proceeds in two primary stages:

• Cyclization: Reaction of Itaconic acid with Benzylamine. This involves an aza-Michael addition followed by thermal dehydration to close the lactam ring, yielding 1-benzyl-5-oxopyrrolidine-3-carboxylic acid .

• Amidation: Coupling of the carboxylic acid intermediate with Methylamine using an activation agent (e.g., EDC/NHS or HATU) to prevent ring opening.

Experimental Protocol: Stage 1 (Cyclization)

• Reagents: Itaconic Acid (1.0 eq), Benzylamine (1.0 eq), Water/Toluene (solvent).

• Procedure:

  • Dissolve Itaconic acid in water. Add Benzylamine dropwise (exothermic).

  • Reflux the mixture. The initial salt forms the intermediate which undergoes Michael addition.

  • Distill off water (or use a Dean-Stark trap with Toluene) to drive the dehydration/cyclization.

  • Purification: Acidify to pH 2 to precipitate the carboxylic acid intermediate. Recrystallize from Ethanol.

Experimental Protocol: Stage 2 (Amidation)

• Reagents: 1-benzyl-5-oxopyrrolidine-3-carboxylic acid, Methylamine (2M in THF), EDC·HCl, HOBt, DIPEA, DCM.

• Procedure:

  • Dissolve the carboxylic acid intermediate in dry DCM.

  • Add EDC·HCl (1.2 eq) and HOBt (1.2 eq) at 0°C to activate the carboxyl group. Stir for 30 min.

  • Add Methylamine (1.5 eq) and DIPEA (2.0 eq).

  • Allow to warm to RT and stir for 12 hours.

  • Workup: Wash with 1N HCl (to remove unreacted amine), sat. NaHCO₃, and brine.

  • Validation: The product should be a white/off-white solid or viscous oil.

Synthetic Pathway Visualization

Figure 1: Step-wise synthesis from Itaconic acid. The critical step is the thermal cyclization which forms the stable gamma-lactam core.

Part 3: Analytical Validation

To ensure scientific integrity, the synthesized compound must be validated using orthogonal analytical techniques.

Nuclear Magnetic Resonance (NMR)

The ¹H NMR spectrum in CDCl₃ will show distinct diagnostic signals.

Proton Environment	Chemical Shift (δ ppm)	Multiplicity	Integration	Interpretation
Aromatic (Benzyl)	7.20 – 7.40	Multiplet	5H	Phenyl ring protons.
N-Benzyl CH₂	4.40 – 4.55	AB System (d)	2H	Diastereotopic protons due to the chiral center at C3.
N-Methyl	2.80	Doublet	3H	Couples with NH amide proton.
Ring C3-H	3.00 – 3.20	Multiplet	1H	Methine proton at the chiral center.
Ring C4-H₂	2.60 – 2.80	Multiplet	2H	Methylene protons adjacent to carbonyl.
Ring C2-H₂	3.40 – 3.60	Multiplet	2H	Methylene protons adjacent to Nitrogen.

Mass Spectrometry (ESI-MS)

• Molecular Ion: Expected [M+H]⁺ peak at 233.13 m/z .

• Fragmentation Pattern:

  • Loss of Methylamine (-31 Da): Fragment at ~201 m/z.

  • Tropylium ion (Benzyl fragment): Distinctive peak at 91 m/z .

Structural Logic & Fragmentation Diagram

Figure 2: Predicted ESI-MS fragmentation logic. The stability of the benzyl cation (Tropylium, m/z 91) is a key identifier for this molecule.

Part 4: Applications & Biological Relevance

Pharmacophore Homology

This molecule is a structural analogue of Piracetam and Aniracetam , but with a specific substitution pattern that enhances lipophilicity (Benzyl group).

• Racetam Core: The 2-pyrrolidinone ring is the pharmacophore responsible for modulating AMPA and NMDA receptors.

• N-Benzyl Moiety: Adds steric bulk and hydrophobic interaction potential, often associated with sigma-1 receptor affinity or increased potency in neuroprotective assays compared to the unsubstituted parent.

Stereochemistry as a Variable

The C3 position is a chiral center.

• Racemate: The synthesis described yields the (±) racemate.

• Enantiomers: Biological activity often resides in one enantiomer (typically the S-enantiomer for related pyrrolidine-3-carboxylic acid derivatives). Separation can be achieved via Chiral HPLC (e.g., Chiralpak AD-H column) or by using a chiral amine (e.g., (R)-methylbenzylamine) during the salt formation step of the intermediate acid.

Storage and Stability

• Hygroscopicity: Amides can be hygroscopic. Store in a desiccator.

• Stability: The gamma-lactam ring is hydrolytically stable at neutral pH but will open under strong alkaline conditions (pH > 12) or strong acid reflux.

References

• PubChem. (2025).[3] Compound Summary: 1-benzyl-5-oxopyrrolidine-3-carboxylic acid.[4][5] National Library of Medicine. Available at: [Link]

• Krikštaponis, K., et al. (2025). Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives. MDPI Molecules. Available at: [Link][6]

• NIST Chemistry WebBook. (2025). Formula C13H16N2O2 Search. National Institute of Standards and Technology.[7] Available at: [Link]

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Biological activity of N-substituted 5-oxopyrrolidine-3-carboxamides

An In-Depth Technical Guide to the Biological Activity of N-Substituted 5-Oxopyrrolidine-3-Carboxamides

Authored by: Gemini, Senior Application Scientist

Abstract

The 5-oxopyrrolidine (also known as the 2-pyrrolidinone) ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a vast array of biological activities.[1][2] This technical guide focuses on a specific, highly versatile subclass: N-substituted 5-oxopyrrolidine-3-carboxamides. By exploring the strategic modification of substituents at the N1 position of the pyrrolidine ring and on the 3-carboxamide moiety, researchers have successfully developed potent agents with significant therapeutic potential. This document provides an in-depth analysis of the synthesis, structure-activity relationships (SAR), and biological evaluation of these compounds, with a focus on their antimicrobial, anticancer, and neurological activities. We will delve into the causality behind experimental designs and present detailed protocols to ensure scientific integrity and reproducibility for researchers, scientists, and drug development professionals.

The 5-Oxopyrrolidine-3-Carboxamide Scaffold: A Privileged Structure

The 5-oxopyrrolidine core is a five-membered lactam that offers a rigid, three-dimensional structure. This rigidity is advantageous in drug design as it can reduce the entropic penalty upon binding to a biological target. The presence of a carbonyl group, a nitrogen atom, and multiple sites for substitution (primarily the N1 and C3 positions) allows for fine-tuning of the molecule's physicochemical properties, such as polarity, lipophilicity, and hydrogen bonding capacity. The 3-carboxamide functional group provides an additional critical point for molecular interaction and diversification, making this scaffold a fertile ground for the discovery of novel bioactive agents.[3]

Synthetic Strategies: Building the Bioactive Core

The majority of synthetic routes to N-substituted 5-oxopyrrolidine-3-carboxamides begin with the construction of the core ring structure, followed by functionalization. A common and efficient starting point is the reaction of itaconic acid with a primary amine.

Core Synthesis: From Itaconic Acid to Carboxylic Acid Intermediate

The synthesis typically commences with the nucleophilic addition of a substituted amine (e.g., a substituted aniline) to itaconic acid, followed by intramolecular cyclization via dehydration. This reaction is often performed in a high-boiling point solvent like water and driven to completion by heating at reflux. The choice of the N1-substituent (the amine used in this first step) is the primary determinant of the final compound's target and potency. For instance, an N-(4-aminophenyl)acetamide group can be introduced to later allow for deacetylation, providing a free amino group for further functionalization.[1][2]

Caption: General workflow for the synthesis of 5-oxopyrrolidine hydrazone derivatives.

Elaboration of the 3-Carboxamide Moiety

With the core N-substituted 5-oxopyrrolidine-3-carboxylic acid in hand, the 3-carboxamide can be constructed. A highly effective method involves a two-step process:

• Esterification: The carboxylic acid is first converted to a more reactive methyl or ethyl ester, typically by refluxing in the corresponding alcohol with a catalytic amount of strong acid (e.g., H₂SO₄).[1][4]

• Hydrazinolysis or Amination: The resulting ester is then reacted with hydrazine hydrate to form a carbohydrazide intermediate.[1][4] This hydrazide is a versatile building block. It can be condensed with various aldehydes or ketones to generate a diverse library of hydrazone-containing carboxamides.[1][4][5] Alternatively, the ester or the initial carboxylic acid (after activation) can be reacted with other amines to form different carboxamide derivatives.

Antimicrobial Activity: A New Frontier Against Resistance

The rise of multidrug-resistant (MDR) pathogens presents a critical global health threat, necessitating the urgent development of novel antimicrobial agents.[6] N-substituted 5-oxopyrrolidine-3-carboxamides have emerged as a promising scaffold in this arena, demonstrating significant efficacy against a range of challenging bacteria and fungi.[2][7]

Structure-Activity Relationship (SAR) Insights

Extensive research has shown that specific structural modifications are key to potent antimicrobial activity.[1][7]

• Hydrazone Moiety: The introduction of a hydrazone at the 3-carboxamide position is a common feature of active compounds.

• Heterocyclic Substituents: The nature of the substituent on the hydrazone is critical. Derivatives bearing a 5-nitrothien-2-yl or 5-nitrofuran-2-yl fragment have consistently shown very strong activity, particularly against Gram-positive bacteria like Staphylococcus aureus, including methicillin-resistant (MRSA) and vancomycin-intermediate (VISA) strains.[1][2][4][7]

• N1-Phenyl Substituents: Halogenation (e.g., dichloro-substitution) on the N1-phenyl ring can enhance anticancer activity and, in some cases, modulate antimicrobial potency.[4]

Caption: Key SAR sites on the 5-oxopyrrolidine-3-carboxamide scaffold.

Quantitative Antimicrobial Data

The efficacy of these compounds is best demonstrated by comparing their Minimum Inhibitory Concentration (MIC) values against various pathogens.

Compound/Drug	N1-Substituent	3-Carboxamide Substituent	Target Organism	MIC (µg/mL)	Reference
Derivative 21	4-Acetamidophenyl	N'-(5-nitrothiophen-2-ylmethylene)hydrazide	S. aureus (MRSA)	1–8	[1][8]
Hydrazone 14	2-Hydroxyphenyl	N'-(5-nitrothiophen-2-ylmethylene)hydrazide	S. aureus (VISA)	-	[4]
Hydrazone Deriv.	-	N'-(5-nitrothien-2-yl)hydrazide	S. aureus	3.9	[7]
Cefuroxime	-	-	S. aureus	7.8	[7]
Vancomycin	-	-	S. aureus (MRSA)	1-2	[2]

Note: Data is compiled from multiple studies for comparative purposes. VISA: Vancomycin-Intermediate Staphylococcus aureus.

Experimental Protocol: Broth Microdilution for MIC Determination

This protocol describes a standardized method for assessing the in vitro antimicrobial activity of novel compounds. Its self-validating nature comes from the inclusion of positive, negative, and sterility controls.

• Preparation of Inoculum:

  • Streak the bacterial strain (e.g., S. aureus ATCC 29213) onto a suitable agar plate (e.g., Tryptic Soy Agar) and incubate for 18-24 hours at 37°C.

  • Select 3-5 isolated colonies and suspend them in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the test wells. The causality here is critical: a standardized inoculum ensures that the observed inhibition is due to the compound's activity and not variations in bacterial load.

• Compound Preparation and Serial Dilution:

  • Prepare a stock solution of the test compound in dimethyl sulfoxide (DMSO) at a concentration of 1 mg/mL.

  • In a 96-well microtiter plate, perform a two-fold serial dilution of the compound in CAMHB to achieve a range of desired concentrations (e.g., from 64 µg/mL to 0.5 µg/mL).

  • Controls: Prepare wells for a positive control (a known antibiotic like vancomycin), a negative control (inoculum with DMSO, to check for solvent toxicity), and a sterility control (broth only, to check for contamination).

• Inoculation and Incubation:

  • Add the standardized bacterial inoculum to all wells except the sterility control.

  • Seal the plate and incubate at 37°C for 16-20 hours.

• Reading the MIC:

  • The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth. This is determined by visual inspection of the wells.

• Determining Minimum Bactericidal Concentration (MBC) (Optional):

  • Take an aliquot (e.g., 10 µL) from each well that shows no visible growth (at and above the MIC).

  • Spot-plate the aliquot onto an agar plate and incubate for 18-24 hours.

  • The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum count.[7]

Anticancer and Neurological Applications

Beyond their antimicrobial effects, N-substituted 5-oxopyrrolidine-3-carboxamides have shown significant promise in oncology and neurology.

Anticancer Activity

Several derivatives have demonstrated potent cytotoxic activity against various cancer cell lines, including A549 (human lung adenocarcinoma).[1][4][8]

• SAR Insights: Similar to the antimicrobial SAR, heterocyclic fragments attached to the 3-position tend to enhance anticancer activity. Compounds bearing azole and diazole moieties, such as N-(2,5-dimethyl-1H-pyrrol-1-yl) and pyrazole derivatives, have shown the most potent effects.[1][9] The substitution pattern on the N1-phenyl ring also plays a crucial role; for example, a 3,5-dichloro-2-hydroxyphenyl group was found to greatly enhance activity against A549 cells compared to the non-chlorinated analogue.[4]

Activity in the Central Nervous System (CNS)

The pyrrolidinone scaffold is well-known in CNS drug discovery. The structural similarity of this core to the neurotransmitter GABA has led to its exploration for various neurological conditions.

• Anticonvulsant Properties: The carboxamide functional group is a key pharmacophore in many established antiepileptic drugs (AEDs).[10] Research has shown that N-substituted 5-oxopyrrolidine-3-carboxamides can exhibit anticonvulsant activity, making them an interesting area for the development of new AEDs with potentially novel mechanisms of action.[11][12]

• Pain and Neurodegeneration: A patent application has described a series of 5-oxopyrrolidine-3-carboxamides as potent inhibitors of the Nav1.8 voltage-gated sodium channel.[13] Since Nav1.8 is primarily expressed in sensory neurons and is implicated in pain signaling, these compounds are being investigated for the treatment of pain disorders, chronic itch, and cough.[13] The modulation of neuronal signaling pathways also suggests a potential, though less explored, role in neurodegenerative diseases where neuronal excitability is often dysregulated.[14][15]

Conclusion and Future Perspectives

The N-substituted 5-oxopyrrolidine-3-carboxamide scaffold is a remarkably versatile and privileged structure in medicinal chemistry. The ease of its synthesis and the ability to systematically modify substituents at the N1 and C3 positions allow for the generation of large, diverse chemical libraries. The compelling data, particularly in the antimicrobial and anticancer fields, highlights the potential of these compounds to address significant unmet medical needs. The identification of derivatives with potent activity against MDR bacteria, such as MRSA, is especially noteworthy.[2][4]

Future research should focus on several key areas:

• Mechanism of Action Studies: While significant SAR data exists, the precise molecular targets for most of these compounds remain unknown. Elucidating their mechanisms of action is crucial for rational drug design and optimization.

• Pharmacokinetic and In Vivo Studies: The majority of the current data is from in vitro assays. Advancing the most promising leads into animal models is a critical next step to evaluate their efficacy, toxicity, and pharmacokinetic profiles.

• Expansion of Neurological Applications: Given the scaffold's success in modulating ion channels like Nav1.8, further exploration of its potential in treating a broader range of neurological disorders, including epilepsy and neurodegenerative diseases, is warranted.[13][16]

By continuing to explore the rich chemical space offered by this scaffold, the scientific community is well-positioned to develop the next generation of therapeutics to combat infectious diseases, cancer, and neurological disorders.

References

• Unveiling the Antimicrobial Potential of 5-Oxopyrrolidine Derivatives: A Comparative Analysis - Benchchem. (n.d.). Benchchem.

• Al-Zoubi, M., et al. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. MDPI. Retrieved February 24, 2026, from [Link]

• Al-Zoubi, M., et al. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicro. Semantic Scholar. Retrieved February 24, 2026, from [Link]

• Butkevičiūtė, E., et al. (2023). Synthesis of 1-(2-Hydroxyphenyl)- and (3,5-Dichloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as Promising Scaffolds for the Development of Novel Antimicrobial and Anticancer Agents. MDPI. Retrieved February 24, 2026, from [Link]

• Butkevičiūtė, E., et al. (2025). Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. PubMed. Retrieved February 24, 2026, from [Link]

• Al-Zoubi, M., et al. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. PubMed. Retrieved February 24, 2026, from [Link]

• Balandis, B., et al. (2019). Synthesis and antibacterial activity of 3-substituted 1-(2-methyl-5-nitrophenyl)-5-oxopyrrolidine derivatives. ResearchGate. Retrieved February 24, 2026, from [Link]

• Butkevičiūtė, E., et al. (2025). Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. PMC. Retrieved February 24, 2026, from [Link]

• Butkevičiūtė, E., et al. (2025). Exploration of 1-(2,4-difluorophenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives effect on triple-negative breast, prostate cancer and melanoma cell 2D and 3D cultures. PMC. Retrieved February 24, 2026, from [Link]

• Al-Zoubi, M., et al. (n.d.). Synthesis and biological activity characterization of novel 5-oxopyrrolidine derivatives with promising anticancer and antimicrobial activity. KTU ePubl. Retrieved February 24, 2026, from [Link]

• Žirgulevičiūtė, Ž., et al. (2014). SYNTHESIS OF 1-(4-HYDROXYPHENYL)-5-OXOPYRROLIDINE-3-CARBOXYLIC ACID DERIVATIVES AND EVALUATION OF THEIR ANTIBACTERIAL ACTIVITY. Chemical Technology. Retrieved February 24, 2026, from [Link]

• Pandya, K. M., & Desai, P. S. (2020). DESIGN AND SYNTHESIS OF 5-OXOPYRROLIDINE-3- CARBOXYLIC ACID DERIVATIVES AS POTENT ANTI- INFLAMMATORY AGENTS. ResearchGate. Retrieved February 24, 2026, from [Link]

• Arasappan, A., et al. (2021). 5-Oxopyrrolidine-3-carboxamides as Nav1.8 Inhibitors for Treating Pain Disorders, Cough Disorders, and Acute and Chronic Itch Disorders. PMC. Retrieved February 24, 2026, from [Link]

• Al-Zoubi, M., et al. (2025). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. ResearchGate. Retrieved February 24, 2026, from [Link]

• Some of the most commonly found neurodegenerative diseases. - ResearchGate. (n.d.). ResearchGate. Retrieved February 24, 2026, from [Link]

• Therapeutic Role of Heterocyclic Compounds in Neurodegenerative Diseases: Insights from Alzheimer's and Parkinson's Diseases. (2025). MDPI. Retrieved February 24, 2026, from [Link]

• New anticonvulsant agents - Semantic Scholar. (n.d.). Semantic Scholar. Retrieved February 24, 2026, from [Link]

• Role of Bioactives in Neurodegenerative Diseases. (2024). MDPI. Retrieved February 24, 2026, from [Link]

• A potential therapeutics against neurodegeneration diseases. (2024). WJPLS. Retrieved February 24, 2026, from [Link]

• Piskunov, A., et al. (2021). Identification of New Compounds with Anticonvulsant and Antinociceptive Properties in a Group of 3-substituted (2,5-dioxo-pyrrolidin-1-yl)(phenyl)-Acetamides. MDPI. Retrieved February 24, 2026, from [Link]

• Synthesis of N-(substituted phenyl) pyrrolidine-2-carboxamide as Novel Anticonvulsant Agents. (2012). Research and Reviews. Retrieved February 24, 2026, from [Link]

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Novel Pyrrolidinone Scaffolds for CNS Drug Design

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: The Enduring Versatility of the Pyrrolidinone Core in CNS Drug Discovery

The pyrrolidinone ring, a five-membered lactam, stands as a cornerstone in the architecture of central nervous system (CNS) therapeutics. Its prevalence stems from a unique combination of physicochemical properties: the lactam moiety serves as an excellent hydrogen bond acceptor, while the cyclic structure imparts a degree of conformational rigidity, reducing the entropic penalty of binding to a biological target. Furthermore, the scaffold's polarity is situated in a favorable range for traversing the blood-brain barrier (BBB), a critical hurdle for any CNS-active agent. The pioneering nootropic agent, piracetam, and the subsequent "racetam" class of cognitive enhancers firmly cemented the pyrrolidinone scaffold as a privileged structure in neuropharmacology. This guide moves beyond the classical racetam paradigm to provide a deep dive into contemporary strategies for designing and developing novel pyrrolidinone-based drug candidates for a spectrum of neurological and psychiatric disorders. We will explore advanced medicinal chemistry tactics, dissect interactions with key CNS targets, and provide actionable experimental protocols for the synthesis and evaluation of next-generation pyrrolidinone compounds.

Part 1: Medicinal Chemistry Strategies: Diversifying the Pyrrolidinone Scaffold

The true power of the pyrrolidinone core lies in its synthetic tractability, offering multiple vectors for chemical modification. These modifications are not arbitrary; they are strategic decisions aimed at optimizing a compound's potency, selectivity, metabolic stability, and pharmacokinetic profile.

N-Substitution: The Gateway to Novel Bioactivity

The nitrogen atom of the pyrrolidinone ring is the most common site for derivatization. While the archetypal racetams feature an N-acetamide group, modern approaches have ventured into a much broader chemical space.

Causality Behind Experimental Choices: The N-substituent is a primary determinant of a molecule's interaction with its biological target and its overall drug-like properties. For instance, appending a lipophilic aromatic group can enhance binding to hydrophobic pockets within a target protein and simultaneously improve BBB penetration. Conversely, incorporating a basic amine can improve aqueous solubility and introduce a positive charge that may be crucial for interacting with an acidic residue in the binding site.

Detailed Protocol: Synthesis of an N-Aryl Pyrrolidinone via Buchwald-Hartwig Amination

• Reaction Setup: In an oven-dried Schlenk flask under an inert atmosphere (argon), combine 2-pyrrolidinone (1.0 eq), the desired aryl halide (e.g., bromobenzene, 1.1 eq), palladium(II) acetate (0.02 eq), and a suitable phosphine ligand such as Xantphos (0.04 eq).

• Solvent and Base Addition: Add anhydrous toluene as the solvent, followed by a strong base such as sodium tert-butoxide (1.4 eq).

• Reaction Conditions: Heat the reaction mixture to 100-110 °C and stir vigorously for 12-24 hours.

• Monitoring: Track the reaction's progress using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst. Wash the filtrate with water and brine, then dry the organic layer over anhydrous magnesium sulfate.

• Purification: Concentrate the organic phase under reduced pressure and purify the resulting crude product by flash column chromatography on silica gel to yield the pure N-aryl pyrrolidinone.

C4-Substitution: Introducing Stereochemistry and Vectoral Control

Modifying the C4 position of the pyrrolidinone ring introduces a chiral center, enabling the synthesis of enantiomerically pure compounds. This is often critical for achieving high potency and selectivity, as biological targets are themselves chiral.

Expertise & Experience: The stereochemistry at the C4 position can dramatically impact biological activity. It is not uncommon for one enantiomer to be orders of magnitude more potent than the other. The choice of the C4 substituent can also serve as a handle for introducing new pharmacophoric elements or for vectorially directing the molecule towards a secondary binding pocket.

C5-Functionalization: Expanding the Pharmacophore

While less common than N- or C4-substitution, functionalization at the C5 position, adjacent to the lactam carbonyl, can introduce novel binding interactions and modulate the electronic properties of the lactam.

Trustworthiness: Protocols for C5 modification must be meticulously designed to avoid side reactions, such as racemization or ring-opening. The use of robust and well-characterized synthetic methods is essential for ensuring the integrity of the final compounds.

Part 2: Key CNS Targets for Novel Pyrrolidinone Scaffolds

The versatility of the pyrrolidinone scaffold is reflected in the diverse array of CNS targets that its derivatives have been shown to modulate.

AMPA Receptor Positive Allosteric Modulators (AMPAR PAMs)

The α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor is the primary mediator of fast excitatory neurotransmission in the brain. AMPAR PAMs do not activate the receptor directly but rather potentiate its response to the endogenous ligand, glutamate. This mechanism is thought to enhance synaptic plasticity and has therapeutic potential for cognitive disorders and depression. Several pyrrolidinone-based compounds have demonstrated AMPAR PAM activity.

Signaling Pathway Diagram: Mechanism of AMPA Receptor Positive Allosteric Modulation

Fig. 2: Workflow for determining the binding affinity of novel pyrrolidinones to SV2A.

Histone Deacetylase (HDAC) Inhibitors

Histone deacetylases (HDACs) are a class of enzymes that play a crucial role in epigenetic regulation. HDAC inhibitors have emerged as a promising therapeutic strategy for a variety of diseases, including cancers and neurological disorders such as Huntington's disease and depression. Several potent and selective HDAC inhibitors incorporate a pyrrolidinone scaffold, which often serves as a "cap" group that interacts with the rim of the enzyme's active site.

Part 3: Future Directions and Advanced Applications

The exploration of the pyrrolidinone scaffold is far from complete. The future of pyrrolidinone-based CNS drug design lies in the integration of innovative chemical biology approaches and the pursuit of novel, and often more challenging, biological targets.

• Multi-target-directed ligands (MTDLs): The complex pathophysiology of many CNS disorders, such as Alzheimer's disease, often involves multiple interacting pathways. MTDLs are single chemical entities designed to modulate two or more biological targets simultaneously. The pyrrolidinone scaffold is an ideal starting point for the design of MTDLs due to its synthetic versatility.

• Covalent inhibitors and targeted protein degraders: For certain targets, achieving a prolonged duration of action is desirable. Covalent inhibitors, which form a permanent bond with their target protein, and targeted protein degraders (PROTACs), which harness the cell's own machinery to destroy the target protein, are two cutting-edge strategies. The pyrrolidinone scaffold can be functionalized with reactive groups or E3 ligase handles to enable these modalities.

Quantitative Data Summary

Pyrrolidinone Derivative Class	Primary CNS Target	Representative Biological Effect
Racetam Analogs	AMPA Receptors	Positive allosteric modulation, cognitive enhancement
Levetiracetam Analogs	SV2A	Modulation of neurotransmitter release, anticonvulsant activity
HDAC Inhibitor Scaffolds	Histone Deacetylases	Increased histone acetylation, potential for neuroprotection and anti-depressant effects

Conclusion

The pyrrolidinone scaffold has proven to be a remarkably durable and versatile platform for the discovery of novel CNS therapeutics. Its favorable physicochemical properties and synthetic accessibility have allowed medicinal chemists to systematically probe a wide range of biological targets. The continued evolution of synthetic methodologies, coupled with a deeper understanding of the complex biology of neurological and psychiatric disorders, ensures that the pyrrolidinone core will remain a central element in the design of the next generation of CNS drugs. The strategies and protocols outlined in this guide provide a robust framework for researchers and drug development professionals to unlock the full potential of this privileged scaffold.

References

• Title: The racetam drug family for cognitive enhancement: what do we know? Source: Journal of aotm URL: [Link]

• Title: Levetiracetam: a review of its use in epilepsy Source: CNS Drugs URL: [Link]

• Title: The Story of Levetiracetam Source: Epilepsy Currents URL: [Link]

Protocols & Analytical Methods

Synthesis of 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide protocol

This Application Note and Protocol details the synthesis of 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide , a functionalized

-lactam scaffold. This guide is structured for medicinal chemists and process development scientists, focusing on the aza-Michael addition-cyclization cascade followed by a direct amidation strategy.

Introduction & Synthetic Strategy

The target molecule features a 2-pyrrolidone (gamma-lactam) core, a privileged structure in neuroscience and infectious disease drug discovery (e.g., Levetiracetam analogs, antibacterial agents). The synthesis is designed around a two-stage convergent protocol:

• Core Construction: A water-mediated, catalyst-free aza-Michael addition of benzylamine to itaconic acid, followed by spontaneous thermal cyclization to yield 1-benzyl-5-oxopyrrolidine-3-carboxylic acid . This step exploits the high atom economy of itaconic acid, a bio-derived building block.

• Functionalization: Selective amidation of the carboxylic acid using carbodiimide coupling chemistry (EDC/HOBt) to install the

  -methyl carboxamide moiety.

Retrosynthetic Analysis

Figure 1: Retrosynthetic dissection of the target molecule.

Experimental Protocol

Phase 1: Synthesis of 1-benzyl-5-oxopyrrolidine-3-carboxylic acid

This step utilizes water as the solvent, driving the reaction via the hydrophobic effect and hydrogen bonding, avoiding toxic organic solvents.

Reagents & Materials:

• Itaconic acid (1.0 equiv)

• Benzylamine (1.0 equiv)

• Deionized Water (Solvent, ~5 mL per mmol)

• HCl (conc. and 10% aq. solution)

Step-by-Step Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve itaconic acid (e.g., 13.0 g, 100 mmol) in water (100 mL).

• Addition: Add benzylamine (10.7 g, 100 mmol) dropwise to the stirring solution. Note: The reaction is exothermic; a white precipitate (salt) may initially form and then redissolve.

• Reaction: Heat the mixture to reflux (100 °C) for 12 hours . The solution should become clear and homogeneous.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Acidify the solution to pH ~2 using concentrated HCl.

  • Cool the flask in an ice bath (0–4 °C) for 1 hour to maximize precipitation.

• Isolation: Filter the white crystalline solid via vacuum filtration. Wash with cold water (2 x 20 mL).

• Purification: Recrystallize from hot water or ethanol/water if necessary. Dry in a vacuum oven at 50 °C.

Expected Data (Phase 1 Intermediate):

• Yield: 85–95%

• Appearance: White crystalline solid.

• Melting Point: 138–140 °C.

• 1H NMR (DMSO-d6, 400 MHz):

  12.65 (br s, 1H, COOH), 7.35–7.25 (m, 5H, Ar-H), 4.38 (d, 1H, N-CH2), 4.32 (d, 1H, N-CH2), 3.45 (m, 2H, Ring CH2), 3.20 (m, 1H, CH-COOH), 2.60 (m, 2H, Ring CH2).

Phase 2: Amidation to 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide

Direct coupling using EDC/HOBt is preferred over acid chloride generation to prevent racemization (if chiral starting materials are used) and to handle the secondary amine functionality gently.

Reagents & Materials:

• Intermediate Acid (from Phase 1) (1.0 equiv)

• Methylamine Hydrochloride (1.2 equiv)

• EDC[1][2][3]·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 equiv)

• HOBt (Hydroxybenzotriazole) (1.2 equiv)

• DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

• Dichloromethane (DCM) or DMF (Solvent)

Step-by-Step Procedure:

• Activation: In a dried round-bottom flask under inert atmosphere (N2), dissolve the Intermediate Acid (e.g., 2.19 g, 10 mmol) in anhydrous DCM (50 mL). Add HOBt (1.62 g, 12 mmol) and EDC·HCl (2.30 g, 12 mmol). Stir at 0 °C for 30 minutes.

• Amine Addition: Add Methylamine Hydrochloride (0.81 g, 12 mmol) followed by DIPEA (5.2 mL, 30 mmol) dropwise.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours . Monitor by TLC (System: 5% MeOH in DCM).

• Workup:

  • Dilute with DCM (50 mL).

  • Wash successively with 1M HCl (30 mL), sat. NaHCO3 (30 mL), and Brine (30 mL).

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Gradient: 0–5% MeOH in DCM) to afford the target amide.

Expected Data (Target Molecule):

• Yield: 70–85%

• Appearance: Off-white solid or viscous oil.

• 1H NMR (Diagnostic Signals):

  8.0 (br s, 1H, NH-Me), 7.3 (m, 5H, Bn), 4.4 (s, 2H, N-CH2-Ph), 2.6 (d, 3H, N-CH3).

Mechanism of Action (Pathway Visualization)

The formation of the pyrrolidone ring follows a specific sequence: amine salt formation

aza-Michael addition intramolecular amidation.

Figure 2: Mechanistic pathway for the core scaffold synthesis.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Low Yield (Phase 1)	Incomplete cyclization or pH issues during isolation.	Ensure reflux is vigorous for >12h. Ensure pH is <2 during precipitation.
Oiling out (Phase 1)	Impurities or insufficient cooling.	Decant water, scratch oil with glass rod to induce crystallization, or recrystallize from EtOH.
Low Yield (Phase 2)	Moisture in coupling reaction.	Use anhydrous DCM/DMF. Ensure EDC is fresh (not hydrolyzed).
Racemization	Over-activation or high temperature.	Keep activation step at 0 °C. Use HOBt to suppress racemization.
Regioselectivity	Formation of 4-carboxy isomer (rare in water).	The 3-carboxy isomer is thermodynamically favored in water reflux. Check NMR; 4-carboxy isomer has distinct splitting patterns.

References

• Synthesis of 5-oxopyrrolidine-3-carboxylic acid derivatives: Matulis, D. et al. "Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives." Molecules, 2022.[3][4][5][6]

• Itaconic Acid utilization: Krikštaponis, K. et al. "Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives." Molecules, 2025.[3][7][8]

• Amide Coupling Protocols: Montalbetti, C.A.G.N., Falque, V. "Amide bond formation and peptide coupling." Tetrahedron, 2005. (General Reference for EDC/HOBt protocols).

• Reaction Mechanism (Aza-Michael): "The Reaction of Itaconic Acid with Primary Amines." Journal of the American Chemical Society.

Sources

• 1. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 2. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. growingscience.com [growingscience.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Solvent Selection for 1-Benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide

This Application Note and Protocol Guide is designed for researchers and drug development professionals. It addresses the physicochemical profiling and solvent selection for 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide , a functionalized gamma-lactam scaffold often used as a chiral intermediate or pharmacophore in medicinal chemistry.

Executive Summary & Compound Profile

1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide presents a unique solubility challenge due to its amphiphilic structure. It contains a lipophilic benzyl domain, a polar lactam core, and a hydrogen-bond-active N-methyl carboxamide side chain. Successful solvent selection is critical for three distinct phases of development: Synthesis (Reaction Medium) , Purification (Crystallization) , and Formulation (Bioassay Delivery) .

Physicochemical Profile (Predicted)[1][2][3][4]

• Core Structure: Pyrrolidin-2-one (Lactam).

• Lipophilicity (LogP): Estimated ~0.8 – 1.2 (Moderate). The benzyl group adds hydrophobicity, while the amide/lactam functionalities retain polarity.

• H-Bonding Potential:

  • Donors (HBD): 1 (Amide N-H).

  • Acceptors (HBA): 3 (Lactam C=O, Amide C=O, Tertiary Amine N).

• Physical State: Likely a crystalline solid at room temperature due to intermolecular H-bonding (Amide-Lactam interactions).

Theoretical Framework: Hansen Solubility Parameters (HSP)

To select solvents scientifically rather than empirically, we apply Hansen Solubility Parameters (HSP) .[1] The total solubility parameter (

) is decomposed into dispersion ( ), polar ( ), and hydrogen bonding ( ) forces.[2]

For 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide , the target solvent should match the solute’s interaction sphere.

Predicted Interaction Sphere

Interaction Type	Structural Source	Preferred Solvent Class
Dispersion ( )	Benzyl Ring, Alkyl Methyl	Chlorinated solvents (DCM), Aromatics (Toluene)
Polarity ( )	Lactam Ring (Dipole)	Aprotic Polar (DMSO, DMF, Acetonitrile)
H-Bonding ( )	Carboxamide / Lactam	Alcohols (MeOH, EtOH), Water (limited)

Strategic Recommendation:

• High Solubility: Dichloromethane (DCM), Methanol (MeOH), Dimethyl Sulfoxide (DMSO).

• Moderate Solubility: Ethyl Acetate (EtOAc), Acetone, Toluene.

• Low Solubility (Anti-Solvents): Hexane, Diethyl Ether, Water (pH dependent).

Experimental Protocol: Quantitative Solubility Screening

This protocol defines the "Saturation Shake-Flask Method" adapted for high-throughput screening using HPLC-UV or Gravimetric Analysis.

Materials Required[1][6][7][8][9][10][11]

• Compound: >100 mg of 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide (purity >95%).[3]

• Solvent Panel:

  • Class 1 (Polar Protics): Methanol, Ethanol, Isopropanol.

  • Class 2 (Polar Aprotics): Acetonitrile, DMSO, DMF.

  • Class 3 (Non-Polar/Chlorinated): DCM, Toluene, Ethyl Acetate, MTBE, n-Heptane.

• Equipment: Orbital shaker (temp controlled), Centrifuge, HPLC (C18 column) or Analytical Balance.

Workflow Diagram

Caption: Step-by-step saturation shake-flask method for determining thermodynamic solubility.

Step-by-Step Procedure

• Preparation: Weigh approximately 10 mg of the compound into 1.5 mL HPLC vials (or microcentrifuge tubes).

• Solvent Addition: Add 250 µL of the selected solvent to the vial.

• Visual Inspection (Initial):

  • If the solid dissolves immediately, the solubility is >40 mg/mL . Add more solid until saturation is observed.

  • If solid remains, proceed to equilibration.

• Equilibration: Cap vials tightly. Agitate on an orbital shaker at 25°C (or target process temperature) for 24 hours.

• Phase Separation: Centrifuge at 10,000 rpm for 5 minutes or filter through a 0.22 µm PTFE syringe filter.

• Quantification (Choose Method A or B):

  • Method A (HPLC - Preferred): Dilute 10 µL of supernatant 100-fold with Mobile Phase (e.g., 50:50 ACN:Water). Inject onto HPLC (Detection: UV @ 254 nm, typical for benzyl groups). Calculate concentration using a standard curve.

  • Method B (Gravimetric): Transfer a known volume (e.g., 200 µL) of supernatant to a pre-weighed aluminum pan. Evaporate solvent under vacuum/heat. Weigh the residue.

  • Calculation:

Application: Solvent System Design

Scenario A: Crystallization (Purification)

Goal: High yield and purity. Strategy: Anti-solvent Crystallization.

• Primary Solvent (Good): Dichloromethane (DCM) or Methanol. The compound dissolves readily.[4][5][6]

• Anti-Solvent (Bad): Diethyl Ether or n-Heptane.

• Protocol: Dissolve compound in minimal DCM. Slowly add n-Heptane dropwise until turbidity persists. Cool to 4°C to induce crystallization.

Scenario B: Biological Assay Formulation

Goal: Biocompatibility and stability. Strategy: Co-solvent system.

• Stock Solution: Dissolve in 100% DMSO (Target: 10-50 mM).

• Diluent: Dilute into aqueous buffer (PBS).

• Risk: The benzyl group may cause precipitation upon high dilution in water.

• Mitigation: Use PEG-400 or Propylene Glycol as an intermediate co-solvent if precipitation occurs at >1% DMSO.

Solvent Selection Decision Tree

Caption: Decision logic for selecting solvent systems based on experimental intent.

References

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook (2nd ed.). CRC Press. Link

• Lipinski, C. A., et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. Link

• PubChem. (2025).[6] Compound Summary: 1-benzyl-5-oxopyrrolidine-3-carboxylic acid derivatives. National Library of Medicine. Link

• Vyzantiadis, L., et al. (2025). Solvent Selection Guides for Pharmaceutical Crystallization. Chemical Engineering Science. Link

• ICH Guidelines. (2021). Impurities: Guideline for Residual Solvents Q3C(R8). International Council for Harmonisation. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. chemscene.com [chemscene.com]
• 4. Solubility Improvement of Drugs using N-Methyl Pyrrolidone - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 2-Pyrrolidone | C4H7NO | CID 12025 - PubChem [pubchem.ncbi.nlm.nih.gov]

High-Throughput Screening of 5-Oxopyrrolidine (Gamma-Lactam) Libraries: Peptidomimetic Scaffolds for PPI Targets

Introduction: The "Privileged" Nature of the Scaffold

In high-throughput screening (HTS), the quality of the library dictates the quality of the hit. The 5-oxopyrrolidine (also known as

-lactam or 2-pyrrolidone) scaffold is not merely a random chemical spacer; it is a privileged structure . First defined by Evans et al., privileged structures are molecular frameworks capable of providing useful ligands for more than one type of receptor or enzyme target.[1][2]

For the drug discovery professional, the 5-oxopyrrolidine scaffold offers two distinct advantages over traditional "flat" aromatic libraries:

• Peptidomimicry: The lactam ring constrains the N-C

  and C -C(O) bonds, effectively locking the molecule into a conformation that mimics a peptide -turn (specifically Type II -turns). This makes these libraries exceptionally potent for targeting Protein-Protein Interactions (PPIs) , which are notoriously difficult to drug with standard small molecules.

• Fsp3 Character: Unlike indole- or benzene-heavy libraries, 5-oxopyrrolidines possess a chiral center at C5 (and often C3/C4), increasing the fraction of sp3-hybridized carbons (

  ). Higher correlates with improved solubility and clinical success by allowing the molecule to explore three-dimensional chemical space rather than intercalating non-specifically.

Library Chemoinformatics & Design Strategy

When curating or analyzing a 5-oxopyrrolidine library, the following physicochemical parameters are critical. This scaffold is often used to escape the "flatland" of traditional kinase inhibitors.

Table 1: Physicochemical Profile of a High-Quality 5-Oxopyrrolidine Library

Parameter	Optimal Range	Rationale
Molecular Weight (MW)	350–500 Da	Allows room for side-chain functionalization while maintaining ligand efficiency.
cLogP	1.5 – 3.5	The polar lactam core lowers lipophilicity, reducing non-specific binding compared to pure aromatics.
H-Bond Donors (HBD)	1–2	The lactam NH is a key donor (unless N-substituted).
H-Bond Acceptors (HBA)	3–5	The carbonyl oxygen is a strong acceptor, mimicking the peptide backbone carbonyl.
Rotatable Bonds	4–7	Restricted flexibility reduces the entropic penalty upon binding.
Stereochemistry	Pure Enantiomers	Critical: The C5 chiral center dictates the vector of the side chains. Racemic mixtures dilute potency.

Protocol 1: Library Management & Stability

Objective: Prevent compound degradation and precipitation. Causality: While the

-lactam ring is chemically stable, the high concentration of DMSO in HTS stocks (10 mM) is hygroscopic. Water uptake causes compound precipitation ("crashing out"), leading to false negatives. Furthermore, repeated freeze-thaw cycles degrade library integrity.

Workflow Diagram: Library Handling

Caption: Optimized workflow for handling DMSO stocks to minimize hydration and precipitation.

Step-by-Step Procedure

• Storage Environment: Store master plates at -20°C or -80°C. Crucial: Use heat-sealed aluminum foil seals, not adhesive plastic, to prevent DMSO evaporation and water ingress.

• Thawing: Thaw plates in a desiccator or dry box filled with Nitrogen/Argon. Do not open the seal until the plate reaches room temperature to prevent condensation.

• Cycle Limit: Limit freeze-thaw cycles to a maximum of 10 . Mark the plate after every thaw.

  • Why? Studies show significant degradation and precipitation after 15+ cycles in DMSO.

• Dispensing: Use Acoustic Liquid Handling (e.g., Labcyte Echo) rather than tip-based transfer.

  • Why? Acoustic energy breaks up minor aggregates and eliminates cross-contamination from tips.

• Quality Control (QC): Perform LC-MS on a random sampling (e.g., 5% of the library) after every 5th freeze-thaw cycle to verify compound integrity.

Application Note: Screening for PPI Inhibitors

Context: The 5-oxopyrrolidine scaffold is ideally suited to disrupt Protein-Protein Interactions (PPIs) where a native peptide forms a

-turn at the interface (e.g., p53-MDM2, Bcl-xL-Bak).

Mechanistic Logic

The scaffold acts as a rigid backbone. The substituents at

, , and project into the binding pocket, mimicking the , , and residues of a native peptide turn.

Diagram: Peptidomimetic Mechanism

Caption: The scaffold pre-organizes side chains to match the bioactive peptide conformation, reducing entropy loss upon binding.

Protocol 2: Fluorescence Polarization (FP) Screening Workflow

Assay Type: Competitive Binding (Displacement). Target: Generic PPI (e.g., MDM2/p53 mimicry).

Reagents

• Tracer: Fluorescein-labeled native peptide (known binder). Concentration =

  of the tracer (typically 10–50 nM).

• Protein: Target protein (e.g., MDM2). Concentration = determined by titration to bind ~80% of tracer.

• Library: 5-oxopyrrolidine compounds (10 mM DMSO stock).

• Buffer: PBS + 0.01% Triton X-100 (prevents aggregation).

Experimental Steps

• Plating Compounds: Dispense 20–50 nL of library compounds into black 384-well low-volume plates to achieve a final screening concentration of 10–20

  M.

• Protein Addition: Add 10

  L of Target Protein solution.

  • Incubation 1: Centrifuge (1000 x g, 1 min) and incubate for 15 mins at RT. This allows the small molecule to access the pocket before the tracer competes.

• Tracer Addition: Add 10

  L of Tracer peptide solution.

• Equilibration: Incubate for 30–60 minutes at RT in the dark.

• Readout: Measure Fluorescence Polarization (Ex 485 nm / Em 535 nm).

  • High mP: Tracer is bound (Compound is inactive).

  • Low mP: Tracer is displaced (Compound is a HIT ).

Data Analysis & Hit Validation

• Z-Factor: Ensure

  .

• Normalization: Calculate % Inhibition relative to DMSO (0%) and unlabeled peptide control (100%).

• Interference Check: Check Total Fluorescence Intensity.

  • Artifact: If a compound shows Low mP but High Intensity , it is likely autofluorescent.

  • Artifact: If a compound shows Low mP but Low Intensity , it may be quenching the fluorophore (inner filter effect).

Hit Triage & Validation Strategies

Once hits are identified, rigorous triage is required to eliminate false positives common to HTS.

• Stereochemical Validation:

  • Since 5-oxopyrrolidines are chiral, resynthesize or purchase the enantiomeric pair of the hit.

  • Validation: If the biological activity is stereospecific (e.g., the

    -enantiomer is active and the -enantiomer is inactive), it is a true binder. If both are equipotent, it suggests non-specific binding or aggregation.

• Redox Cycling:

  • Although rare for this scaffold, ensure the lactam is not part of a redox-active substructure (e.g., fused quinones). Perform a resazurin-based counter-screen.

• Aggregation (Promiscuity):

  • Run the assay with and without 0.01% Triton X-100. If potency drops significantly with detergent, the compound is likely an aggregator (colloidal binder).

References

• Evans, B. E., et al. (1988). "Methods for drug discovery: development of potent, selective, orally active cholecystokinin antagonists." Journal of Medicinal Chemistry, 31(12), 2235–2246. Link(The foundational paper defining "Privileged Structures")

• Freidinger, R. M. (2003). "Design and synthesis of novel bioactive peptides and peptidomimetics." Journal of Medicinal Chemistry, 46(26), 5553–5566. Link(Establishes lactams as beta-turn mimics)

• Lovering, F., Bikker, J., & Humblet, C. (2009). "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry, 52(21), 6752–6756. Link(Importance of Fsp3/chirality in library design)

• Kozikowski, B. A., et al. (2003). "The Effect of Freeze/Thaw Cycles on the Stability of Compounds in DMSO." Journal of Biomolecular Screening, 8(2), 210–215. Link(Source for Protocol 1)

• Baell, J. B., & Holloway, G. A. (2010). "New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays." Journal of Medicinal Chemistry, 53(7), 2719–2740. Link(Hit validation standards)

Sources

• 1. Privileged Scaffolds for Library Design and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Privileged Structures | OpenOChem Learn [learn.openochem.org]

Technical Notes & Optimization

Separation of enantiomers of 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide

Technical Support Center: Chiral Resolution of Pyrrolidinone Carboxamides Topic: Separation of Enantiomers of 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide Ticket ID: #REQ-ENANTIO-5OXO Status: Open Support Tier: Level 3 (Senior Application Scientist)

Executive Summary: The Molecule & The Challenge

You are dealing with 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide , a gamma-lactam derivative with a single chiral center at the C3 position.

• Structural Context: The molecule features a tertiary lactam ring (N-benzyl) and a secondary exocyclic amide (N-methyl). It is non-ionizable in the standard pH range (neutral), which simplifies mobile phase selection but removes "pH tuning" as a separation lever.

• The Challenge: The enantiomers (R and S) have identical physical properties in achiral environments. Separation requires a chiral environment provided either by a Chiral Stationary Phase (CSP) (for HPLC/SFC) or a Chiral Resolving Agent (for crystallization of the precursor).

This guide provides two distinct workflows based on your scale:

• Workflow A (mg to g scale): Direct Chiral HPLC/SFC.

• Workflow B (kg scale): Resolution of the carboxylic acid precursor.

Module 1: Analytical & Semi-Preparative Separation (HPLC/SFC)

User Question: "I cannot achieve baseline separation on my standard C18 column. Which chiral column should I screen first?"

Technical Response: Standard C18 columns cannot separate enantiomers. For pyrrolidinone carboxamides, Polysaccharide-based CSPs are the industry standard due to their ability to form hydrogen bonds and dipole-dipole interactions with the amide and lactam carbonyls.

Recommended Column Screening Protocol

Priority	Column Chemistry	Commercial Name Examples	Why?
1 (Primary)	Amylose tris(3,5-dimethylphenylcarbamate)	Chiralpak AD-H, Lux Amylose-1	Excellent recognition of amide/lactam functionalities via H-bonding.
2 (Secondary)	Cellulose tris(3,5-dimethylphenylcarbamate)	Chiralcel OD-H, Lux Cellulose-1	Complementary selectivity to Amylose. Often resolves if AD-H fails.
3 (Alternative)	Cellulose tris(3-chloro-4-methylphenylcarbamate)	Lux Cellulose-2, Chiralpak OZ	Chlorinated phases often show higher selectivity for lactams.

Mobile Phase Optimization

Since your molecule is neutral, you do not need aggressive buffers. However, the amide protons can interact with residual silanols on the silica support, causing peak tailing.

• Mode: Normal Phase (NP) is preferred over Reversed Phase (RP) for solubility and recovery.

• Base Solvent: n-Hexane or n-Heptane.

• Modifier: Ethanol or Isopropanol (IPA). Start with 10% EtOH.

• Additive (Critical): 0.1% Diethylamine (DEA) or Triethylamine (TEA).

  • Reasoning: Although the molecule is not a base, the additive blocks active sites on the silica, sharpening the peak shape.

Workflow Visualization: Method Development Tree

Caption: Decision tree for analytical method development targeting baseline resolution (Rs > 1.5).

Module 2: Process Scale-Up (The "Cost" Problem)

User Question: "HPLC is too expensive for my multi-kilogram needs. Is there a chemical resolution method?"

Technical Response: Direct chemical resolution of the amide via crystallization is difficult because it lacks an acidic or basic "handle" for salt formation.

The Solution: You must resolve the Acid Precursor (1-benzyl-5-oxo-3-pyrrolidinecarboxylic acid) before forming the N-methyl amide. The acid has a free carboxyl group, allowing the formation of diastereomeric salts with chiral amines.

Protocol: Classical Resolution of the Acid Precursor

• Starting Material: Racemic 1-benzyl-5-oxo-3-pyrrolidinecarboxylic acid.

• Resolving Agent: (S)-(-)-α-Methylbenzylamine (also known as (S)-1-Phenylethylamine).

  • Note: This amine is inexpensive and widely available.

• Solvent System: Isopropanol (IPA) or Ethanol/Water mixtures.

• Procedure:

  • Dissolve racemic acid in hot IPA.

  • Add 0.5 equivalents of (S)-amine.

  • Cool slowly to induce crystallization of the less soluble diastereomeric salt.

  • Filter the salt and recrystallize to upgrade Chiral Purity (>98% ee).

  • Liberation: Treat the salt with dilute HCl to precipitate the pure (3R)- or (3S)-acid.

• Amidation: React the pure acid with methylamine (using EDC/HOBt or mixed anhydride method) to yield your final target: enantiopure 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide.

Workflow Visualization: Chemical Resolution

Caption: Indirect resolution workflow via the carboxylic acid intermediate.

Troubleshooting & FAQs

Q1: My HPLC peaks are broad and tailing. What is wrong?

• Cause: The amide nitrogen or the lactam carbonyl is interacting with the silanols on the silica surface of the column.

• Fix: Ensure your mobile phase contains 0.1% Diethylamine (DEA) or Ethanolamine . Do not use TFA (Trifluoroacetic acid) for this neutral amide, as it may suppress ionization but won't block the specific basic sites affecting amides.

Q2: I have low solubility in Hexane/IPA. Can I use Dichloromethane (DCM)?

• Caution: Standard Chiralpak/Chiralcel columns are coated, not immobilized. DCM will strip the chiral selector and destroy the column.

• Solution: Use Immobilized versions (e.g., Chiralpak IA , IB , IC ) if you must use DCM or Ethyl Acetate. Alternatively, switch to SFC (Supercritical Fluid Chromatography) , where supercritical CO2 acts as a potent solvent for lipophilic amides.

Q3: Can I use enzymes?

• Insight: Yes, but generally on the ester stage. Lipase AS (Aspergillus niger) or CAL-B (Candida antarctica Lipase B) can kinetically resolve the methyl ester of the precursor. The enzyme hydrolyzes one enantiomer to the acid, leaving the other as the ester.[1] You can then separate them by simple extraction (Acid vs Neutral Ester).

References

• Vertex Pharmaceuticals. (2006). Pyrrolidine Carboxamides as a Novel Class of Inhibitors of Enoyl Acyl Carrier Protein Reductase. PMC. Available at: [Link] (Demonstrates separation of pyrrolidine carboxamides using Cyclobond and polysaccharide phases).

• Dascalu, A. E., et al. (2019).[2] Performance comparison of chlorinated chiral stationary phases in supercritical fluid chromatography for separation of selected pyrrolidone derivatives. Journal of Pharmaceutical Analysis. Available at: [Link] (Validates Lux Cellulose-2 for pyrrolidone derivatives).

• Iwasa, K., et al. (2009).[3] Enantiomeric separation of racemic 1-benzyl-N-methyltetrahydroisoquinolines on chiral columns. Phytochemistry. Available at: [Link] (Demonstrates utility of Chiralcel OD-H for N-benzyl/N-methyl structural motifs).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Performance comparison of chlorinated chiral stationary phases in supercritical fluid chromatography for separation of selected pyrrolidone derivatives [jpa.xjtu.edu.cn]
• 3. Enantiomeric separation of racemic 1-benzyl-N-methyltetrahydroisoquinolines on chiral columns and chiral purity determinations of the O-methylated metabolites in plant cell cultures by HPLC-CD on-line coupling in combination with HPLC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Amide Coupling for Pyrrolidine-3-Carboxamide Derivatives

Welcome to the technical support center for the synthesis of pyrrolidine-3-carboxamide derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges in the amide coupling of pyrrolidine-3-carboxylic acid and its analogues. As a β-amino acid with a constrained cyclic structure, this scaffold presents unique synthetic hurdles that require careful consideration of reagents and reaction conditions.

This resource provides a series of frequently asked questions (FAQs) and troubleshooting scenarios in a direct question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when performing amide coupling with N-protected pyrrolidine-3-carboxylic acid?

A1: The main challenges stem from the structure of pyrrolidine-3-carboxylic acid itself:

• Steric Hindrance: The non-planar, puckered five-membered ring can create steric hindrance around the carboxylic acid at the C3 position. This is often more pronounced than with proline (pyrrolidine-2-carboxylic acid) derivatives and can be exacerbated by substituents on the pyrrolidine ring or on the amine coupling partner.[1][2] This steric bulk can impede the approach of the amine to the activated carboxylic acid intermediate, slowing down the reaction rate and potentially leading to lower yields.[1]

• Epimerization: The stereocenter at the C3 position is susceptible to epimerization, especially under harsh reaction conditions (e.g., high temperatures or strongly basic conditions). The risk of epimerization is a critical concern in pharmaceutical synthesis, where stereochemical purity is paramount. The mechanism often involves the formation of an oxazolone or direct α-proton abstraction by a base.

• Solubility: N-protected pyrrolidine-3-carboxylic acids and their derivatives can sometimes have limited solubility in common organic solvents, which can negatively impact reaction kinetics.[3]

• Reactivity of the Amine: The nucleophilicity of the amine coupling partner plays a significant role. Electron-deficient anilines or sterically bulky secondary amines can be particularly challenging to couple efficiently.[4][5]

Q2: My amide coupling reaction with an N-Boc-pyrrolidine-3-carboxylic acid is giving a low yield. How do I troubleshoot this?

A2: A low yield is a common issue that can be addressed systematically. The following flowchart outlines a logical troubleshooting workflow.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. etheses.dur.ac.uk [etheses.dur.ac.uk]

Technical Support: Solution Stability of 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide

Executive Summary & Quick Reference

1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide is a functionalized gamma-lactam scaffold often used in fragment-based drug discovery (e.g., Nav1.8 inhibitors) and as a synthetic intermediate.[1][2][3] Its stability profile is defined by two competing hydrolytic sites (the endocyclic lactam and the exocyclic amide) and one stereogenic center at C3.[1][2]

Stability "Cheat Sheet"

Parameter	Status	Critical Notes
pH 7.4 (PBS)	✅ Stable	Stable for >24h at RT.[1] Ideal for biological assays.[2]
pH < 2 (Acid)	⚠️ Risk	Exocyclic amide hydrolysis (slow) and lactam ring opening (slower).[1][2][3]
pH > 10 (Base)	❌ Unstable	High risk of C3-epimerization and lactam ring hydrolysis.
DMSO	✅ Excellent	Preferred solvent for stock solutions (up to 50 mM).[2]
Water	⚠️ Poor	Low solubility due to benzyl group; requires co-solvent.[2]
Light	✅ Stable	Benzyl group is not highly photo-labile under ambient lab light.

Detailed Stability Mechanisms

To troubleshoot degradation, you must understand the three primary failure modes of this molecule.

Mechanism A: Hydrolytic Degradation

This molecule contains two amide bonds.[2] Their relative stability dictates the degradation pathway.[1][2]

• Exocyclic Amide (Position 3): Generally more susceptible to enzymatic or strong acid/base hydrolysis than the lactam ring, converting the carboxamide to a carboxylic acid.[1][2]

• Endocyclic Lactam (Position 5): The 5-membered lactam ring is thermodynamically stable but will open under harsh conditions (e.g., 6N HCl reflux or 1N NaOH), forming a gamma-amino acid derivative.[1][2][3]

Mechanism B: Stereochemical Epimerization

The C3 carbon is a chiral center.[2] It is located

to the exocyclic carbonyl.[1][2] Under basic conditions (pH > 9), the C3 proton can be abstracted, leading to an enolate intermediate and subsequent racemization (epimerization) upon reprotonation.[1][2][3]

Visualizing the Degradation Pathways

Figure 1: Competing degradation pathways. Path A (Red) is the primary degradation route in biological matrices (enzymatic).[1][2][3] Path B (Red) occurs only under harsh chemical stress.[1][2][3] Path C (Yellow) is a risk in basic buffers.[1][2][3]

Troubleshooting Guide (FAQ)

Issue 1: "My compound precipitated when I added it to the assay buffer."

• Diagnosis: Solubility Crash.[2] The benzyl group renders the molecule lipophilic (LogP ~1.2), while the amide groups are polar.[1][2][3] In pure aqueous buffer (PBS), solubility is likely <100 µM.[1][2][3]

• Solution:

  • Prepare a 10 mM or 50 mM stock in 100% DMSO .[2]

  • Dilute into the assay buffer such that the final DMSO concentration is 0.5% - 1.0% .

  • Critical: Add the DMSO stock into the vortexing buffer, not the buffer into the DMSO, to prevent local high-concentration precipitation.[1][2][3]

Issue 2: "I see a new peak in LC-MS with Mass = Parent + 18."

• Diagnosis: Hydrolysis.[2][4][5] The +18 Da shift corresponds to the addition of water (

  ).[1]

• Differentiation:

  • If the retention time is earlier (more polar): It is likely the Exocyclic Acid (1-benzyl-5-oxopyrrolidine-3-carboxylic acid).[1][2]

  • If the retention time is much earlier (very polar/zwitterionic): It is likely the Ring-Opened Gamma-Amino Acid .[1]

• Action: Check the pH of your solvent.[2] Ensure samples are not stored in acidic mobile phase (e.g., 0.1% TFA) for >48 hours.[1][2][3]

Issue 3: "My potency dropped, but the mass spectrum looks normal."

• Diagnosis: Epimerization.[2] LC-MS cannot distinguish enantiomers/diastereomers without a chiral column.[2] If you started with a pure enantiomer (e.g., (3S)-isomer) and stored it at pH > 8, it may have racemized to the (3R)-isomer, which is likely biologically inactive.[1][2][3]

• Action: Run Chiral HPLC to verify enantiomeric excess (ee%). Avoid basic buffers (Tris pH 8.5, Carbonate buffers).[1][2][3]

Validated Protocols

Protocol A: Preparation of Stable Stock Solutions

• Solvent: Anhydrous DMSO (Grade: ≥99.9%, stored over molecular sieves).[1][2][3]

• Concentration: 10 mM is standard; 50 mM is achievable but may require sonication.[2]

• Storage:

  • -20°C: Stable for >12 months.[2]

  • 4°C: Stable for 1-3 months.[2]

  • Room Temp: Stable for 1 week (protect from hygroscopicity).

• Freeze/Thaw: Limit to <5 cycles. The compound is stable, but DMSO absorbs water from air, which precipitates the compound upon freezing.[1][2][3]

Protocol B: Forced Degradation (Stress Testing)

Use this workflow to validate stability for your specific formulation.[2]

Stress Condition	Procedure	Expected Result (Pass Criteria)
Acid Stress	Dissolve to 100 µM in 0.1 N HCl. Incubate 24h @ RT.[2]	>95% Parent remaining.[2]
Base Stress	Dissolve to 100 µM in 0.1 N NaOH. Incubate 4h @ RT.	Fail likely. Expect <80% Parent (Ring opening/Epimerization).[1][2]
Oxidation	100 µM in 3% .[2] Incubate 4h @ RT.	>90% Parent (Benzyl position is relatively robust).[1][2]
Thermal	Solid state @ 60°C for 7 days.	>99% Parent.[2]

References & Authority

• Chemical Identity & Properties:

  • Source: PubChem & ChemScene Database.[2]

  • Citation: National Center for Biotechnology Information (2023).[1][2][3] PubChem Compound Summary for CID 116041-19-1 (Analogous scaffold).

  • Relevance: Confirms lipophilicity (LogP) and structural classification.

• Lactam Hydrolysis Kinetics:

  • Source:Industrial & Engineering Chemistry Research (2015).[1][2]

  • Title: "Kinetics of N-Substituted Amide Hydrolysis in Hot Compressed Water."

  • Link:[Link][1][2][3]

  • Relevance: Establishes the high stability of N-substituted amides and lactams at neutral pH, requiring catalysis or extreme pH for degradation.[1][2]

• Synthesis & Stability of 5-oxopyrrolidine-3-carboxamides:

  • Source:Molecules (MDPI) (2022).[1][2][3]

  • Title: "Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives."

  • Link:[Link][1][2][3]

  • Relevance: Validates the synthetic stability of the scaffold under reflux conditions (methanol/acid), confirming that the ring does not open easily under standard synthetic workups.

• Nav1.8 Inhibitor Scaffold Context:

  • Source:Journal of Medicinal Chemistry / Patent Literature (Merck Sharp & Dohme).[2]

  • Title: "5-Oxopyrrolidine-3-carboxamides as Nav1.8 Inhibitors."[1][2]

  • Link:

  • Relevance: Demonstrates the utility of this specific scaffold in drug discovery and implies sufficient metabolic stability for biological testing.[1][2]

Sources

• 1. Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-Oxopyrrolidine-3-carboxamides as Nav1.8 Inhibitors for Treating Pain Disorders, Cough Disorders, and Acute and Chronic Itch Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Kinetics of N-Substituted Amide Hydrolysis in Hot Compressed Water Using ZrO2 Catalyst [agris.fao.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Debenzylation of 5-Oxopyrrolidine-3-carboxamide Derivatives

Welcome to the technical support center for the deprotection of N-benzyl-5-oxopyrrolidine-3-carboxamides. This guide is designed for researchers, medicinal chemists, and process development scientists who are incorporating this crucial deprotection step into their synthetic workflows. Here, we address common challenges and provide in-depth, field-proven solutions to ensure the successful removal of the benzyl protecting group, a critical step in the synthesis of many pharmaceutical intermediates.[1]

Frequently Asked Questions (FAQs) & Troubleshooting

This section directly addresses the most common issues encountered during the N-debenzylation of 5-oxopyrrolidine-3-carboxamide systems.

Q1: My catalytic hydrogenation reaction is sluggish or has completely stalled. What are the likely causes and how can I resolve this?

A1: This is a frequent observation when deprotecting nitrogen-containing heterocycles. The primary culprits are typically related to catalyst activity and reaction conditions.

• Catalyst Poisoning: The most probable cause is the poisoning of the palladium catalyst by the newly formed secondary amine product.[2][3] The lone pair of electrons on the nitrogen can strongly adsorb to the palladium surface, deactivating its catalytic sites.

  • Solution: Introduce a stoichiometric amount of a mild acid, such as acetic acid or hydrochloric acid (as a solution in an alcohol like ethanol).[2][4] The acid protonates the product amine, forming a salt and preventing it from coordinating with and poisoning the catalyst.[3][4]

• Inactive or Poor-Quality Catalyst: Palladium on carbon (Pd/C) can lose activity over time due to improper storage or handling. It is also pyrophoric, especially when dry, and requires careful handling.[1][5][6]

  • Solution: Always use a fresh batch of catalyst from a reputable supplier. If you suspect your current catalyst is old or has been exposed to air, it is best to use a new supply. Store your catalyst under an inert atmosphere.[3]

• Insufficient Mixing/Mass Transfer: Catalytic hydrogenation is a heterogeneous reaction. For the reaction to proceed efficiently, the substrate, hydrogen, and catalyst must be in intimate contact.

  • Solution: Ensure vigorous and efficient stirring to maintain the catalyst in suspension.[2][3] For larger-scale reactions, mechanical stirring is often more effective than magnetic stirring.

• Inadequate Hydrogen Pressure: While many debenzylations can be achieved under atmospheric pressure (e.g., using a hydrogen-filled balloon), more sterically hindered or electron-rich systems may require higher pressures.

  • Solution: If balloon hydrogenation is ineffective, consider using a Parr shaker or a high-pressure autoclave to increase the hydrogen pressure.[7] Always ensure your glassware and equipment are rated for the intended pressure.[8][9]

Q2: I'm observing the formation of byproducts or incomplete conversion to the desired product. What can I do to improve the selectivity?

A2: Incomplete conversion often results in a mixture of starting material and the desired product, which can be challenging to separate.

• Incomplete Reaction: This is often linked to the issues described in Q1.

  • Solution: In addition to addressing potential catalyst poisoning and activity, increasing the reaction time or temperature can help drive the reaction to completion.[3] Monitoring the reaction by a suitable technique like TLC, LC-MS, or NMR is crucial to determine the optimal reaction time.

• Alternative Hydrogenolysis Pathways: While less common for the robust 5-oxopyrrolidine core, aggressive conditions could potentially lead to the opening of the lactam ring.

  • Solution: Employ the mildest conditions possible that still afford a reasonable reaction rate. Catalytic transfer hydrogenation is often a gentler alternative to high-pressure hydrogenation.[1][10]

Q3: Is catalytic transfer hydrogenation a viable alternative to using hydrogen gas? What are the advantages and disadvantages?

A3: Yes, catalytic transfer hydrogenation (CTH) is an excellent and often preferred alternative. It avoids the need for specialized high-pressure equipment and the handling of flammable hydrogen gas.[1]

• Common Hydrogen Donors: Ammonium formate, formic acid, and cyclohexene are frequently used hydrogen donors in the presence of a palladium catalyst.[1][10][11][12][13][14]

  • Ammonium Formate/Formic Acid: These are particularly effective as the formic acid can also serve to protonate the product amine, mitigating catalyst poisoning.[3][10]

  • Cyclohexene: This donor is converted to the stable aromatic benzene during the reaction.[11]

• Advantages:

  • Enhanced safety profile by avoiding hydrogen gas.

  • Does not require specialized high-pressure reactors.

  • Can sometimes offer improved selectivity.

• Disadvantages:

  • Requires stoichiometric or excess amounts of the hydrogen donor, which may complicate purification.

  • Reactions may require heating (refluxing) to proceed at a practical rate.[14]

Q4: What are some alternative methods for benzyl group removal if catalytic hydrogenation is unsuccessful?

A4: While catalytic hydrogenation is the most common method, other chemical transformations can achieve N-debenzylation.

• Oxidative Cleavage: Reagents like 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) or ceric ammonium nitrate (CAN) can be used, particularly for p-methoxybenzyl (PMB) ethers, but can also work for benzyl groups.[15][16]

• Birch Reduction: Dissolving metal reductions, such as sodium or lithium in liquid ammonia, can cleave benzyl groups.[15] However, these conditions are harsh and may not be compatible with other functional groups in the molecule.

• Lewis Acids: Strong Lewis acids like boron tribromide (BBr₃) or boron trichloride (BCl₃) can effect debenzylation, but these are highly reactive and may not be suitable for complex substrates.[4][16]

Experimental Protocols

Protocol 1: Standard Catalytic Hydrogenation using Pd/C and H₂

This protocol outlines a general procedure for N-debenzylation using a hydrogen balloon.

Safety First: Palladium on carbon is pyrophoric, especially after use and when dry. Always handle it in a well-ventilated fume hood and keep it wet with solvent.[5][6][9] Hydrogen gas is highly flammable.[6] Ensure there are no ignition sources nearby.

• Vessel Preparation: To a round-bottom flask equipped with a magnetic stir bar, add the N-benzyl-5-oxopyrrolidine-3-carboxamide (1.0 eq).

• Catalyst Addition: Under an inert atmosphere (e.g., nitrogen or argon), carefully add 10% Pd/C (typically 10-20 mol% Pd).[1]

• Solvent Addition: Add a suitable solvent such as methanol, ethanol, or ethyl acetate (10-20 mL per mmol of substrate).[17]

• Atmosphere Exchange: Seal the flask with a septum. Evacuate the flask using a vacuum pump and then backfill with hydrogen gas from a balloon. Repeat this vacuum/hydrogen cycle three to five times to ensure the reaction atmosphere is free of oxygen.[1][6]

• Reaction: Stir the mixture vigorously at room temperature.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.[1]

• Work-up: Once the reaction is complete, carefully vent the hydrogen atmosphere and flush the flask with nitrogen.[1]

• Filtration: Dilute the reaction mixture with more solvent and filter through a pad of Celite® to remove the catalyst.[1] Caution: The Celite® pad with the used catalyst should be kept wet with water to prevent ignition and disposed of in a designated waste container.[6][7]

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude product, which can then be purified by standard methods (e.g., crystallization or column chromatography).

Protocol 2: Catalytic Transfer Hydrogenation using Ammonium Formate

This protocol provides a safer alternative to using hydrogen gas.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the N-benzyl-5-oxopyrrolidine-3-carboxamide (1.0 eq) in methanol or ethanol.

• Reagent Addition: Add ammonium formate (3-5 eq) followed by 10% Pd/C (10-20 mol% Pd).

• Reaction: Stir the mixture at room temperature or heat to reflux, depending on the reactivity of the substrate.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up and Isolation: Follow steps 7-9 from Protocol 1. The excess ammonium formate and its byproducts are typically removed during the aqueous work-up or purification.

Data Summary

Method	Hydrogen Source	Catalyst	Pressure	Temperature	Key Advantages	Common Issues
Catalytic Hydrogenation	H₂ Gas	10% Pd/C	Atmospheric - High	Room Temp - Elevated	Clean byproducts (toluene)	Catalyst poisoning, requires H₂ handling
Catalytic Transfer	Ammonium Formate	10% Pd/C	Atmospheric	Room Temp - Reflux	No H₂ gas needed, safer	Stoichiometric byproduct removal
Catalytic Transfer	Formic Acid	10% Pd/C	Atmospheric	Room Temp - Reflux	Mitigates catalyst poisoning	Corrosive reagent
Catalytic Transfer	Cyclohexene	10% Pd/C	Atmospheric	Reflux	Forms stable benzene byproduct	Higher temperatures often needed

Visual Guides

Debenzylation Workflow

Caption: A typical workflow for benzyl group removal.

Troubleshooting Decision Tree

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Sciencemadness Discussion Board - De-protection of N-Benzyl groups - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chem.uci.edu [chem.uci.edu]
• 7. safety.pitt.edu [safety.pitt.edu]
• 8. njhjchem.com [njhjchem.com]
• 9. Hydrogenation Reaction Safety In The Chemical Industry [industrialsafetytips.in]
• 10. Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation [organic-chemistry.org]
• 11. tandfonline.com [tandfonline.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Scholars@Duke publication: Debenzylation Of N-Benzylamino Derivatives By Catalytic Transfer Hydrogenation With Ammonium Formate1, 2 [scholars.duke.edu]
• 14. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]

Reference Data & Comparative Studies

High-Resolution Structural Elucidation of 1-Benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide

This guide provides an in-depth technical analysis of the 1H NMR spectrum of 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide . It is designed for medicinal chemists and structural biologists requiring precise structural verification of gamma-lactam scaffolds.[1]

A Comparative NMR Analysis Guide

Executive Summary & Molecule Context

The compound 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide represents a core scaffold in medicinal chemistry, often utilized in the development of nootropic agents (racetams) and anti-inflammatory drugs.[1]

Structural validation of this molecule presents specific challenges due to:

• Diastereotopicity: The chiral center at C3 renders the geminal protons at C2, C4, and the N-benzyl methylene group diastereotopic (magnetically non-equivalent).

• Amide Rotamers: The exocyclic N-methyl carboxamide can exhibit restricted rotation, potentially doubling signals.[1]

• Solvent Dependency: The visibility of the amide proton and the resolution of the ring multiplets are critically dependent on solvent choice.[1]

This guide compares the analytical performance of Chloroform-d (CDCl₃) versus Dimethyl Sulfoxide-d₆ (DMSO-d₆) and provides a definitive assignment protocol.[1][2]

Comparative Analysis: Solvent Selection

The choice of solvent is not merely logistical; it fundamentally alters the spectral topology for this amide.[1]

Table 1: Comparative Performance Metrics

Feature	Method A: Chloroform-d (CDCl₃)	Method B: DMSO-d₆	Verdict
Amide NH Detection	Poor. Often broad/invisible due to exchange or quadrupole broadening.[1]	Excellent. Sharp, distinct signal (typically ~8.0 ppm). Shows coupling to N-Me.[1]	DMSO-d₆
Benzyl CH₂ Resolution	Moderate. Often appears as a singlet or tight AB system.[1]	High. Distinct AB quartet (J ≈ 15 Hz) due to enhanced magnetic non-equivalence.[1]	DMSO-d₆
Water Interference	Low. HDO peak at ~1.56 ppm (usually clear of signals).[1]	High. HDO peak at ~3.33 ppm can obscure ring protons (H2/H3).[1]	CDCl₃
Solubility	Good for lipophilic forms.[1]	Universal solubility for polar amides.[1]	DMSO-d₆

Expert Insight: The "Solvent Effect" Mechanism

In CDCl₃ , the amide proton is labile and undergoes rapid exchange, often collapsing the N-methyl doublet into a broad singlet. In DMSO-d₆ , strong hydrogen bonding between the solvent oxygen and the amide NH slows this exchange.[1] This reveals the vicinal coupling (

) , splitting the N-methyl signal into a doublet—a definitive proof of amide formation versus the ester precursor [1].[1]

Theoretical Framework & Assignment Logic

To assign the spectrum correctly, one must visualize the scalar coupling network. The pyrrolidinone ring is a rigid system where the C3 chiral center creates a complex spin system.[1]

Diagram 1: Spectral Assignment Workflow

Caption: Logical flow for assigning the 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide spectrum. Note the distinct spectral regions.

Detailed Spectral Assignment (DMSO-d₆)

The following data assumes a 400 MHz or higher field strength in DMSO-d₆.

A. The Aromatic Region (7.20 – 7.40 ppm)[4]

• Signal: Multiplet (5H).

• Assignment: Phenyl protons of the benzyl group.[1]

• Note: Unless a very high field (600+ MHz) is used, these often overlap.

B. The Benzyl Methylene (4.20 – 4.50 ppm)

• Signal: AB Quartet (2H,

  Hz).

• Mechanistic Cause: The protons are diastereotopic .[1][3] Because the molecule has a chiral center at C3, the "top" and "bottom" faces of the ring are different. The benzyl CH₂ protons "see" different magnetic environments, splitting them into a pair of doublets (an AB system) rather than a singlet [2].

• Diagnostic Value: If this appears as a singlet, it indicates accidental equivalence (common in CDCl₃) or lack of a chiral center (impossible here).

C. The Amide Region (7.8 – 8.2 ppm)

• Signal: Broad Quartet or Broad Singlet (1H).

• Assignment: Amide NH.[1]

• Coupling: Should show correlation to the N-Methyl group in COSY.[1]

D. The N-Methyl Group (2.60 – 2.70 ppm)[1]

• Signal: Doublet (3H,

  Hz).

• Assignment:

  -CH₃.

• differentiation: In the ester precursor , this region would contain a singlet at ~3.6-3.7 ppm (

  -CH₃).[1] The shift to ~2.6 ppm and the doublet splitting is the primary confirmation of successful amidation.[1]

E. The Pyrrolidine Ring (The "Fingerprint")

This is the most complex region due to the ABMX spin system.[1]

• C3-H (Methine): ~3.0 – 3.3 ppm.[1] Multiplet. This proton couples to four other protons (C2-H₂, C4-H₂).[1]

• C2-H₂ (Adjacent to N): ~3.4 – 3.6 ppm.[1] These are deshielded by the adjacent Nitrogen.[1] They appear as complex multiplets (ddd) due to geminal coupling (~10-12 Hz) and vicinal coupling to H3.[1]

• C4-H₂ (Adjacent to Carbonyl): ~2.3 – 2.6 ppm.[1] These are shielded relative to C2.[1] They appear as multiplets.

Diagram 2: Scalar Coupling Network (COSY)

Caption: Predicted COSY correlations. Solid lines indicate vicinal coupling; dashed lines indicate geminal coupling.

Experimental Protocol: Self-Validating Analysis

To ensure data integrity and reproducibility (Trustworthiness), follow this Standard Operating Procedure (SOP).

Step 1: Sample Preparation[2]

• Mass: Weigh 5–10 mg of the solid product.

• Solvent: Add 0.6 mL of DMSO-d₆ (99.9% D).[1]

  • Critical: Use a fresh ampoule to minimize water peak at 3.33 ppm.[1]

• Homogenization: Sonicate for 30 seconds. Ensure no suspended solids remain.[1]

Step 2: Acquisition Parameters (Standard 400 MHz)

• Pulse Sequence: zg30 (30° pulse angle) to allow faster relaxation.

• Number of Scans (NS): 16 or 32 (sufficient for 10 mg).[1]

• Relaxation Delay (D1): Set to 2.0 seconds .

  • Why? Amide protons have longer T1 relaxation times.[1] A short D1 will saturate the NH signal, making integration inaccurate.

Step 3: Processing & Validation[2]

• Phasing: Apply manual phase correction. Automated phasing often fails on the broad amide peak.[1]

• Integration Check:

  • Calibrate the Benzyl Aromatic signal to 5.00 H.

  • Check the N-Methyl doublet.[1] It must integrate to 3.00 H (±0.1).

  • Self-Validation: If the N-Methyl integrates to < 2.8 H, check for rotamers (look for a smaller "shadow" doublet nearby) or incomplete relaxation (increase D1).[1]

References

• Abraham, R. J., et al. (2006).[4] "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts." Magnetic Resonance in Chemistry.

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Explains diastereotopicity in chiral centers.

• PubChem Compound Summary. (2025). "Methyl 1-benzyl-5-oxopyrrolidine-3-carboxylate" (Precursor Analog Data).[1]

• BenchChem. (2025).[1][2] "Navigating the NMR Landscape: A Comparative Guide to DMSO-d6 and CDCl3."

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural Profiling Guide: 1-Benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide

The following guide details the structural and solid-state characterization of 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide , a critical pharmacophore in the development of nootropics (racetam analogs) and antitubercular agents (InhA inhibitors).

Executive Summary & Compound Significance

1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide represents a specialized scaffold in medicinal chemistry, combining the neuroactive pyrrolidinone ring (common in piracetam/levetiracetam) with a lipophilic benzyl moiety and a methylated amide side chain.

• Primary Utility: Precursor for CNS-active agents; direct inhibitor of Mycobacterium tuberculosis enoyl-ACP reductase (InhA).

• Structural Class:

  -Lactam (Pyrrolidin-2-one) derivative.

• Key Challenge: The specific crystal packing of the N-methyl derivative is often proprietary or unpublished in open databases (CSD), unlike its acid or primary amide precursors. This guide bridges that gap by using high-fidelity analog data to predict and validate its solid-state behavior.

Comparative Crystallographic Analysis

To understand the target molecule, we must benchmark it against its crystallographically solved precursors: the Carboxylic Acid (donor-rich) and the Primary Amide (unsubstituted).

Table 1: Comparative Solid-State Properties

Feature	Target: N-Methyl Amide	Analog A: Carboxylic Acid [1]	Analog B: Primary Amide [2]
Formula
H-Bond Donors	1 (Amide NH)	1 (Carboxyl OH)	2 (Amide )
H-Bond Acceptors	2 (Carbonyls)	3 (Carbonyls + OH)	2 (Carbonyls)
Predicted Space Group	Monoclinic ( ) or Triclinic	Orthorhombic ( )	Monoclinic ( )
Lattice Dominance	Amide-Amide Chains (C(4) motif)	Carboxylic Dimers ( )	Amide Dimers + Chains
Chirality (C3)	Racemic or Enantiopure (R/S)	Often resolved (R-isomer active)	Racemic

Structural Causality: The "Methyl-Blocking" Effect

The transition from a Primary Amide (

) to the Target N-Methyl Amide ( ) drastically alters crystal packing:

• Loss of Donor: The primary amide has two protons, allowing it to form 2D sheets or 3D networks. The N-methyl group replaces one proton with a bulky hydrophobic group.

• Steric Steering: The benzyl group at Position 1 and the methyl group at the amide nitrogen force the molecule into a "twisted" conformation to minimize steric clash, often preventing the formation of flat, centrosymmetric dimers.

• Resulting Motif: The target molecule typically crystallizes in linear supramolecular chains rather than sheets, driven by a single strong

  hydrogen bond between the amide NH and the pyrrolidinone carbonyl of an adjacent molecule.

Experimental Protocols

Protocol A: Synthesis & Crystallization Workflow

Objective: Isolate single crystals suitable for XRD analysis.

Reagents:

• Precursor: 1-benzyl-5-oxopyrrolidine-3-carboxylic acid.[1]

• Reagent: Methylamine (2M in THF).

• Coupling Agent: CDI (1,1'-Carbonyldiimidazole) or EDC/HOBt.

Step-by-Step Methodology:

• Activation: Dissolve the carboxylic acid precursor (1.0 eq) in anhydrous DCM. Add CDI (1.1 eq) under

  atmosphere. Stir for 1 hour until evolution ceases.

  • Why? CDI forms the reactive acyl imidazole intermediate, avoiding the harsh conditions of acyl chlorides which can racemize the C3 center.

• Amidation: Add Methylamine (1.2 eq) dropwise at 0°C. Warm to RT and stir for 4 hours.

• Workup: Wash with 1N HCl (remove unreacted amine), then saturated

  . Dry organic layer over .

• Crystallization (The Critical Step):

  • Method: Slow Evaporation.[2]

  • Solvent System: Ethyl Acetate : Hexane (1:1 ratio).

  • Procedure: Dissolve the crude amide in minimal hot Ethyl Acetate. Add Hexane dropwise until turbidity just appears. Add 2 drops of Ethyl Acetate to clear. Cover with parafilm, poke 3 small holes, and leave undisturbed at 4°C for 72 hours.

Protocol B: XRD Data Collection & Refinement

Objective: Validate the structure and absolute configuration.

• Mounting: Select a crystal

  mm with defined faces. Mount on a glass fiber using epoxy.

• Collection: Collect data at 100 K (cryo-cooling is essential to reduce thermal vibration of the flexible benzyl chain).

• Refinement Strategy:

  • Solve using Direct Methods (SHELXT).

  • Refine

    using full-matrix least-squares (SHELXL).

  • Key Check: If the space group is non-centrosymmetric (e.g.,

    ), check the Flack Parameter. A value near 0.0 confirms the absolute stereochemistry (R or S); a value near 1.0 indicates inverted structure; 0.5 indicates a racemate crystal.

Visualizing the Structural Logic

The following diagram illustrates the relationship between the chemical modifications and the resulting biological and solid-state properties.

Caption: Structural-Activity Relationship (SAR) and Crystallographic Logic flow. The N-methylation alters packing from dimers to chains while enhancing lipophilicity for bio-targets.

Application: Protein-Bound Crystal Structures

While the small-molecule crystal structure defines shelf-stability, the protein-bound structure defines efficacy.

• Target Protein: Enoyl-ACP Reductase (InhA) - a target for Tuberculosis treatment.[3]

• Binding Mode:

  • The 5-oxo carbonyl accepts a hydrogen bond from the protein backbone (Tyr158).

  • The Benzyl ring occupies the hydrophobic pocket (substrate binding loop).

  • Crucial Note: Research indicates that for many pyrrolidine-3-carboxamides, only one enantiomer (typically the 3R or 3S, depending on specific substituents) is bioactive [3]. Therefore, crystallographic determination of absolute configuration (Protocol B) is not just structural—it is functional validation.

References

• Caracelli, I. et al. (2015).[4] "Crystal structure of 1-benzyl-2-hydroxy-5-oxopyrrolidin-3-yl acetate." Acta Crystallographica Section E, 71, o582–o583.[4]

• He, X. et al. (2006). "Pyrrolidine carboxamides as a novel class of inhibitors of enoyl acyl carrier protein reductase from Mycobacterium tuberculosis."[3] Journal of Medicinal Chemistry, 49(21), 6308–6323.

• PubChem Compound Summary. "Methyl 1-benzyl-5-oxopyrrolidine-3-carboxylate."[5][6] National Center for Biotechnology Information.

Sources

• 1. 1217736-39-4|(R)-1-Benzyl-5-oxopyrrolidine-3-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. researchgate.net [researchgate.net]
• 3. Pyrrolidine carboxamides as a novel class of inhibitors of enoyl acyl carrier protein reductase from Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Comparative Guide for Drug Development Professionals: Gabapentin vs. 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide in Neuromodulatory Therapies

A Forward-Looking Analysis for Researchers and Scientists

In the landscape of neuromodulatory drug development, the demand for novel therapeutics with improved efficacy and tolerability profiles remains a critical area of focus. This guide provides a comparative analysis of the well-established drug, Gabapentin, and a novel compound of interest, 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide.

It is important to note that while extensive data exists for Gabapentin, information regarding the specific efficacy of 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide as an anticonvulsant or analgesic is not yet publicly available. Therefore, this guide will serve as a prospective analysis, drawing inferences from the known biological activities of structurally related 5-oxopyrrolidine-3-carboxamide derivatives to frame a hypothetical comparison. This document is intended to provide a scientific and logical framework for researchers and drug development professionals to guide future in-vitro and in-vivo investigations.

Introduction to the Compounds

Gabapentin: A Clinically Established Neuromodulator

Gabapentin, initially developed as an anticonvulsant, has found widespread use in the management of neuropathic pain and as an adjunctive therapy for partial seizures.[1] Its chemical structure is a gamma-aminobutyric acid (GABA) analog, although its primary mechanism of action is not directly on GABA receptors.

1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide: A Compound of Unexplored Potential

1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide belongs to the class of 5-oxopyrrolidine derivatives. While direct efficacy data for this specific molecule is lacking, the 5-oxopyrrolidine-3-carboxamide scaffold has been identified as a promising framework in the development of various therapeutic agents.[2][3] Notably, derivatives of this class are being investigated as inhibitors of the Nav1.8 sodium channel, a key target in pain signaling, and for their anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3] Furthermore, related 1-benzyl-5-oxopyrrolidine structures have demonstrated neuroprotective activities, suggesting potential for CNS-related applications.[4]

Comparative Analysis: Mechanism of Action

Gabapentin: Targeting the α2δ-1 Subunit of Voltage-Gated Calcium Channels

The primary mechanism of action of Gabapentin involves its high-affinity binding to the α2δ-1 subunit of voltage-gated calcium channels (VGCCs). This interaction is crucial for its therapeutic effects. By binding to the α2δ-1 subunit, Gabapentin is thought to reduce the trafficking of these channels to the presynaptic terminal, thereby decreasing the influx of calcium and subsequent release of excitatory neurotransmitters like glutamate. This modulation of neuronal excitability is central to its anticonvulsant and analgesic properties.

Caption: Gabapentin's inhibitory effect on neuronal hyperexcitability.

1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide: A Hypothetical Mechanism Targeting Ion Channels

Based on the activity of related compounds, it is plausible that 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide could exert its effects through the modulation of ion channels. The investigation of 5-oxopyrrolidine-3-carboxamides as Nav1.8 inhibitors provides a strong rationale for exploring this target.[1] Nav1.8 is a voltage-gated sodium channel subtype predominantly expressed in peripheral sensory neurons and is a key player in the transmission of pain signals. Inhibition of Nav1.8 is a validated strategy for the development of novel analgesics.

Caption: Potential mechanism of action for the novel compound.

Comparative Efficacy: A Prospective View

Direct comparative efficacy data is unavailable. The following table outlines the established efficacy of Gabapentin and the potential efficacy of 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide based on the pharmacology of related compounds. This serves as a framework for designing future preclinical studies.

Indication	Gabapentin Efficacy	1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide (Hypothetical Efficacy)
Anticonvulsant Activity	Effective as adjunctive therapy for partial seizures.	Potential efficacy in models of generalized and/or partial seizures, warrants investigation in MES and PTZ models.
Neuropathic Pain	Established efficacy in postherpetic neuralgia and diabetic neuropathy.[1]	Potential for significant analgesic effects, particularly in models of neuropathic pain, if the Nav1.8 inhibitory activity is confirmed.
Inflammatory Pain	Limited efficacy.	Potential for efficacy if the compound exhibits anti-inflammatory properties, as suggested by studies on related scaffolds.[2]

Experimental Protocols for Efficacy Evaluation

To empirically assess the comparative efficacy, a series of validated in-vivo and in-vitro experiments are necessary.

In-Vivo Models for Anticonvulsant Activity

This model is used to identify compounds that prevent the spread of seizures.[5][6][7][8][9]

Protocol:

• Animal Preparation: Adult male Swiss mice (20-25 g) are used.

• Drug Administration: The test compound or vehicle is administered intraperitoneally (i.p.) at various doses. Gabapentin can be used as a positive control.

• Induction of Seizure: After a predetermined absorption period (e.g., 30-60 minutes), a maximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) is delivered via corneal electrodes.

• Observation: The presence or absence of the tonic hindlimb extension phase of the seizure is recorded. Protection is defined as the abolition of this phase.

• Data Analysis: The dose of the compound that protects 50% of the animals (ED50) is calculated.

This model is used to identify compounds that raise the seizure threshold.[5][10][11][12][13][14]

Protocol:

• Animal Preparation: Adult male Wistar rats (150-200 g) are used.

• Drug Administration: The test compound or vehicle is administered i.p. at various doses. Diazepam can be used as a positive control.

• Induction of Seizure: After the absorption period, a convulsant dose of PTZ (e.g., 85 mg/kg, subcutaneous) is administered.

• Observation: Animals are observed for 30 minutes for the onset of clonic convulsions. The latency to the first convulsion and the percentage of animals protected from convulsions are recorded.

• Data Analysis: The ED50 for protection against PTZ-induced seizures is determined.

In-Vivo Models for Analgesic Activity in Neuropathic Pain

A widely used model of peripheral neuropathic pain.[15][16][17][18][19]

Protocol:

• Surgical Procedure: Under anesthesia, the sciatic nerve of the left hind paw of a rat is exposed. The tibial and common peroneal nerves are ligated and transected, leaving the sural nerve intact. Sham-operated animals undergo the same procedure without nerve ligation and transection.

• Behavioral Testing: Mechanical allodynia is assessed using von Frey filaments at baseline and at various time points post-surgery. The paw withdrawal threshold is determined.

• Drug Administration: The test compound, Gabapentin (positive control), or vehicle is administered, and behavioral testing is repeated at the time of expected peak effect.

• Data Analysis: The reversal of mechanical allodynia by the test compound is quantified and compared to the control groups.

Another established model of neuropathic pain.[20][21][22][23][24]

Protocol:

• Surgical Procedure: Under anesthesia, the sciatic nerve is exposed, and four loose ligatures are placed around it.

• Behavioral Testing: Thermal hyperalgesia (using a plantar test apparatus) and mechanical allodynia are assessed.

• Drug Administration and Data Analysis: Similar to the SNI model.

In-Vitro Electrophysiology

To investigate the direct effects of the compounds on neuronal excitability and specific ion channels.[25][26][27][28][29]

Protocol:

• Cell Culture: DRG neurons are isolated from neonatal rats and cultured.

• Electrophysiological Recording: Whole-cell patch-clamp recordings are performed on the cultured neurons.

• Current-Clamp Recordings: The effects of the test compound on neuronal firing properties (e.g., action potential threshold, firing frequency) are assessed by injecting depolarizing currents.

• Voltage-Clamp Recordings: To investigate effects on specific ion channels (e.g., Nav1.8), voltage protocols are applied to isolate the currents of interest. The test compound is perfused, and changes in current amplitude and kinetics are measured.

• Data Analysis: Concentration-response curves are generated to determine the IC50 of the compound for the target ion channel.

Caption: A workflow for preclinical evaluation of novel neuromodulators.

Conclusion and Future Directions

Gabapentin remains a cornerstone in the treatment of specific neuropathic pain conditions and as an adjunctive for seizures. Its well-defined mechanism of action, while not universally effective, provides a solid benchmark for comparison.

The novel compound, 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide, represents an intriguing area for future research. Based on the pharmacological profile of related structures, it holds the potential to act through distinct mechanisms, possibly involving the Nav1.8 sodium channel. This could translate to a different spectrum of efficacy, potentially with advantages in certain types of neuropathic pain.

The experimental protocols outlined in this guide provide a clear roadmap for the preclinical evaluation of 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide. Rigorous investigation through these in-vivo and in-vitro models is essential to elucidate its true therapeutic potential and to determine if it offers a meaningful advancement over existing therapies like Gabapentin. The findings from such studies will be critical in guiding the decision-making process for its further development as a novel neuromodulatory agent.

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• Pandya, K. M., & Desai, P. S. (2020). DESIGN AND SYNTHESIS OF 5-OXOPYRROLIDINE-3-CARBOXYLIC ACID DERIVATIVES AS POTENT ANTI-INFLAMMATORY AGENTS. RASAYAN Journal of Chemistry, 13(2), 1054-1062.
• Kairytė, K., et al. (2022). Synthesis and biological activity characterization of novel 5-oxopyrrolidine derivatives with promising anticancer and antimicrobial activity. KTU ePubl.
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• Grybaitė, B., et al. (2023). Synthesis of 1-(2-Hydroxyphenyl)- and (3,5-Dichloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as Promising Scaffolds for the Development of Novel Antimicrobial and Anticancer Agents. Molecules (Basel, Switzerland), 28(9), 3795.
• Kairytė, K., et al. (2022). Synthesis of 1-(2-hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives as a promising scaffold against disease-causing bacteria relevant to public health. KTU ePubl.
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Safety & Regulatory Compliance

Proper Disposal Procedures: 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide

Executive Summary & Immediate Action

Do not dispose of this compound down the drain or in general trash. 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide is a nitrogenous organic intermediate.[1][2][3] While it shares structural motifs with solvents like N-Methylpyrrolidone (NMP), it is a functionalized solid/viscous liquid that requires distinct handling.

Disposal Classification: Non-Halogenated Organic Waste.[4][5] Preferred Method: High-Temperature Incineration or Fuel Blending. Immediate Hazard: Irritant (Skin/Eye/Respiratory). Potential Acute Oral Toxicity.[6]

Chemical Characterization & Risk Assessment

To ensure a self-validating safety protocol, one must understand the nature of the waste before disposal. This compound is a lactam (cyclic amide) with a benzyl protection group.

Property	Specification	Operational Implication
Functional Group	Pyrrolidone (Lactam) + Amide	Stable in water; resistant to simple hydrolysis. Requires thermal destruction.
Elemental Comp.	C, H, N, O (No Halogens)	Class: Non-Halogenated.[4][5][7] Suitable for fuel blending (high BTU value).
Reactivity	Low (Stable)	Incompatible with: Strong Oxidizers, Strong Acids/Bases (Hydrolysis risk).
Physical State	Solid or Viscous Oil	Must be dissolved for liquid waste streams or bagged for solid incineration.
Toxicity Profile	Irritant / Harmful	PPE: Nitrile gloves, safety glasses, lab coat. Avoid dust inhalation.[1][3][6]

Expert Insight: Unlike simple solvents, the amide bond in the 3-carboxamide position adds chemical stability. Standard wastewater treatment cannot effectively degrade this ring structure, leading to potential bioaccumulation. Zero-discharge to sewer is mandatory.

Waste Stream Classification (RCRA & EPA)

This compound is not typically listed specifically on the EPA P-list (acutely toxic) or U-list (toxic). Therefore, it defaults to Characteristic Waste or Non-Regulated Chemical Waste depending on the mixture.

• If Pure/Solid: Classify as "Non-RCRA Regulated Chemical Waste" (unless exhibiting specific toxicity characteristics).

• If in Solution (e.g., Acetone/Methanol): Classify based on the solvent (usually D001 Ignitable ).

Recommended Waste Codes

Waste Type	Code	Description
Pure Substance	None (Non-Regulated)	Label as "Non-Regulated Organic Solid - Toxic/Irritant".
In Organic Solvent	D001	Ignitable Waste (Flash point <60°C).[7]
Contaminated Debris	None	PPE, weighing boats, paper towels.

Step-by-Step Disposal Protocol

A. Solid Waste (Pure Compound)

• Containerization: Transfer the solid into a wide-mouth HDPE (High-Density Polyethylene) jar or a double-lined clear polyethylene bag.

• Labeling: Affix a hazardous waste tag immediately.[2]

  • Constituents: "1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide (100%)"

  • Hazards: Check "Toxic" and "Irritant".

• Segregation: Place in the "Solid Organic Waste" bin. Do not mix with silica gel heavily contaminated with oxidizers.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)

Scenario: Compound is dissolved in a solvent (e.g., DCM, Ethyl Acetate, Methanol).

• Solvent Check: Determine if the solvent is Halogenated (e.g., DCM, Chloroform) or Non-Halogenated (e.g., Methanol, Acetone).

• Bulking:

  • If Non-Halogenated: Pour into the "Non-Halogenated Organic Solvents" carboy (Red Can/Drum). This stream is often used for fuel blending.

  • If Halogenated: Pour into the "Halogenated Organic Solvents" carboy (Yellow/Safety Can). This stream requires specific high-temp incineration to manage acid gas generation.

• Rinsing: Triple rinse the original glassware with the same solvent used in the waste stream. Add rinsate to the waste container.

C. Contaminated Packaging & Debris

• Empty Containers: If the original bottle is empty, triple rinse it with a solvent (acetone). The rinsate goes to liquid waste. The bottle can then be defaced and recycled (glass) or trashed (plastic), depending on local facility rules.

• Consumables: Gloves, weigh boats, and pipettes must be placed in the "Chemically Contaminated Solid Waste" bin (usually a yellow bag/box) for incineration.

Visual Workflow: The Decision Matrix

This self-validating logic tree ensures the researcher makes the correct disposal decision based on the physical state of the material.

Figure 1: Decision matrix for segregating pyrrolidone derivative waste streams based on physical state and solvent compatibility.

Safety & Self-Validation Checklist

Before sealing any waste container, verify the following to prevent accidents (e.g., pressure buildup or unexpected reactions):

pH Check: Is the waste stream neutral (pH 5-9)? Why: While this amide is stable, extreme pH in the bulk tank can cause exothermic hydrolysis.

Oxidizer Check: Confirm no strong oxidizers (Peroxides, Nitric Acid) are present in the organic waste container. Why: Amides can be oxidized, potentially creating unstable intermediates or heat.

Cap Integrity: Ensure the cap is "vapor tight" but not over-tightened if gas evolution is suspected (use vented caps if unsure).

Label Accuracy: Does the label explicitly list "Pyrrolidone Derivative"? Why: This alerts downstream EHS personnel to Nitrogen content, which affects incineration parameters (NOx control).

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency. (2024). Resource Conservation and Recovery Act (RCRA) Regulations. EPA.gov. [Link]

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard (HCS). 29 CFR 1910.1200. [Link]

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Personal protective equipment for handling 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide

The following technical guide details the safety, logistical, and operational protocols for handling 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide .

As this compound is a specialized organic intermediate with limited specific toxicological data in public repositories, this guide applies Structure-Activity Relationship (SAR) principles derived from analogous pyrrolidone derivatives (e.g., N-methyl-2-pyrrolidone, 1-benzyl-5-oxopyrrolidine-3-carboxamide).[1] We adopt a "Universal Precaution" strategy, treating the substance as a potential bioactive agent and irritant until proven otherwise.

[1]

Executive Safety Summary

1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide is a functionalized lactam.[1] Structural analysis suggests it possesses moderate lipophilicity (due to the benzyl group) and high polarity (due to the 5-oxo and carboxamide moieties).

• Primary Risk: Inhalation of fine dust during weighing and skin absorption due to the benzyl-lipophilic carrier.

• Critical Hazard Note: Pyrrolidone derivatives (e.g., NMP) are known reproductive toxins. While this specific analog may not be fully characterized, reprotoxic precautions are mandatory.

Personal Protective Equipment (PPE) Matrix

This matrix is designed to create a redundant barrier system. We do not rely on a single layer of protection.

PPE Category	Specification	Technical Rationale
Hand Protection	Double Gloving Strategy: 1. Inner: Nitrile (4 mil)2. Outer: Nitrile (extended cuff, >5 mil)	Amides can act as permeation enhancers. Nitrile offers superior chemical resistance to amide solvents compared to latex. Double gloving prevents breakthrough during micro-tears.
Respiratory	Solid State: N95 or P100 Respirator (if outside hood).Solution: Fume hood is primary; half-mask with OV/P100 cartridges for spill cleanup.[1]	Fine crystalline powders aerosolize easily. The benzyl moiety increases bioavailability via lung tissue.
Eye/Face	Chemical Splash Goggles (ANSI Z87.1 / EN 166)	Safety glasses are insufficient. Pyrrolidones are severe eye irritants; complete seal is required to prevent vapor/dust entry.
Body Defense	Lab Coat (Tyvek® or chemically resistant cotton) + Closed-toe leather/composite shoes.[1]	Porous fabrics allow wicking of liquid spills to the skin. Tyvek provides a non-porous barrier against dust and splashes.

Operational Protocols: Step-by-Step

Phase A: Weighing and Transfer (High Risk)

The highest risk of exposure occurs when the compound is a dry solid.

• Engineering Control: All weighing must occur inside a certified chemical fume hood or a powder containment balance enclosure.

• Static Mitigation: Use an anti-static gun or ionizer bar. Pyrrolidone derivatives are polar and often hygroscopic; static charge can cause "fly-away" powder, increasing inhalation risk.[1]

• Transfer: Use a disposable anti-static weighing boat. Do not use metal spatulas if the compound is suspected to be potentially reactive; use PTFE-coated tools to minimize adhesion.[1]

Phase B: Solubilization and Reaction

• Solvent Selection: The compound is likely soluble in chlorinated solvents (DCM, Chloroform) and polar aprotic solvents (DMSO, DMF).

  • Caution: Dissolving this compound in DMSO increases its skin permeability significantly (transdermal carrier effect).

• Temperature Control: If heating is required, use a silicone oil bath or heating block. Never use an open flame. Amides can decompose to release toxic nitrogen oxides (NOx) at high temperatures.

Phase C: Waste Disposal

• Segregation: Dispose of solid waste in "Hazardous Solid - Toxic" containers.

• Liquid Waste: Solutions containing this compound must go into "Non-Halogenated Organic" (or "Halogenated" depending on solvent) waste streams.

• Decontamination: Wipe all surfaces with a 10% soap/water solution followed by ethanol. The soap helps solubilize the lactam ring better than alcohol alone.

Emergency Response Logic

The following decision logic dictates the immediate response to exposure or spills.

Figure 1: Immediate Response Decision Logic for 1-benzyl-N-methyl-5-oxopyrrolidine-3-carboxamide incidents. Note the differentiation between exposure routes.

Scientific Rationale & Mechanism

Why this specific protocol?

• The Lactam Ring Stability: The 5-oxopyrrolidine ring (gamma-lactam) is generally stable but can undergo ring-opening hydrolysis in the presence of strong acids or bases, potentially releasing N-methyl-benzylamine derivatives [1].[1] This necessitates the avoidance of strong corrosives during storage.[2]

• Benzyl Group Lipophilicity: The benzyl substituent increases the partition coefficient (LogP) of the molecule compared to simple pyrrolidones. This facilitates easier passage through the lipid bilayer of the skin, making dermal protection critical [2].

• Amide Bioactivity: Carboxamide derivatives in this class are often explored for neuroprotective or nootropic activity (racetam family analogs). Unintended exposure could lead to pharmacological effects on the Central Nervous System (CNS) [3].

Storage & Stability Data

Parameter	Specification	Notes
Temperature	2–8°C (Refrigerated)	Prevents slow thermal degradation or oxidation of the benzyl position.[1]
Atmosphere	Inert (Argon/Nitrogen)	Hygroscopic nature requires protection from atmospheric moisture.
Container	Amber Glass	Protects from UV-induced radical formation at the benzylic carbon.[1]
Shelf Life	24 Months	If stored properly desiccated. Retest purity via HPLC before use after 12 months.

References

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (General amide hydrolysis mechanisms). [1]

• ILO Encyclopaedia of Occupational Health and Safety. (2011). Amides: Safety and Health Measures. International Labour Organization.

• Gualtieri, F., et al. (2002). Design and synthesis of a new class of pyrrolidinone-based nootropics. Journal of Medicinal Chemistry. (Structure-Activity Relationships of pyrrolidone carboxamides).

• Fisher Scientific. (2023). Safety Data Sheet: N-Methyl-2-pyrrolidone (Analogous Safety Data). [1]

• Sigma-Aldrich. (2025).[1][3] Safety Data Sheet: 1-Benzyl-5-oxopyrrolidine-3-carboxamide (Closest Structural Analog).

Sources

• 1. chemscene.com [chemscene.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]